2-(2-Thienyl)cyclohexanol

• CAS: 886675-07-6

Core Science & Biosynthesis

Technical Whitepaper: 2-(2-Thienyl)cyclohexanol – Chemical Profiling, Safety Directives, and Synthetic Methodologies

Executive Summary

In the landscape of modern drug development and fine chemical synthesis, alicyclic compounds bearing heteroaromatic substituents serve as critical structural motifs. 2-(2-Thienyl)cyclohexanol is a highly versatile building block frequently utilized in the synthesis of neuroactive compounds, analgesics, and novel active pharmaceutical ingredients (APIs). Because the thiophene ring acts as a classic bioisostere for a phenyl ring, substituting a phenyl group with a thienyl moiety allows medicinal chemists to modulate a drug candidate's lipophilicity (LogP), metabolic stability against cytochrome P450 enzymes, and receptor binding affinity [1].

This whitepaper provides an authoritative guide on the physicochemical properties, Material Safety Data Sheet (MSDS) directives, and the mechanistic synthesis of 2-(2-Thienyl)cyclohexanol, designed specifically for researchers and process chemists.

Chemical Identity and Physicochemical Profiling

Accurate identification and physical profiling are the first steps in integrating a new intermediate into a synthetic pipeline. 2-(2-Thienyl)cyclohexanol typically exists as the trans diastereomer due to the stereospecific anti-addition inherent to its synthesis from cyclohexene oxide[2].

Table 1: Chemical Identity & Physical Properties

Parameter	Specification / Value
Chemical Name	2-(thiophen-2-yl)cyclohexan-1-ol; 2-(2-Thienyl)cyclohexanol
CAS Registry Number	886675-07-6 [1][2]
Molecular Formula	C₁₀H₁₄OS [3]
Molecular Weight	182.28 g/mol [3]
MDL Number	MFCD07065533 [1]
Structural Features	Cyclohexane core with adjacent hydroxyl and 2-thiophenyl groups

MSDS Directives and Safety Protocols

As with all organosulfur and alicyclic intermediates, strict adherence to safety protocols is mandatory. The compound exhibits localized irritant properties and systemic toxicity if ingested[3].

Table 2: GHS Hazard Classification & Safety Measures

Hazard Class	GHS Code	Description	Required Mitigation / PPE
Acute Toxicity (Oral)	H302	Harmful if swallowed.	Do not eat/drink in workspace. Wash hands thoroughly.
Skin Corrosion/Irritation	H315	Causes skin irritation.	Wear nitrile gloves (min 0.11mm thickness) and lab coat.
Eye Damage/Irritation	H319	Causes serious eye irritation.	Wear tight-fitting chemical safety goggles (EN166).
STOT (Single Exposure)	H335	May cause respiratory irritation.	Handle exclusively within a certified fume hood.

Self-Validating First Aid Protocol:

• Ocular Exposure: Flush with copious amounts of water for 15 minutes. Validation: The cessation of burning sensation indicates the removal of the bulk chemical, though medical evaluation remains necessary.

• Dermal Exposure: Wash with soap and water. Remove contaminated clothing. Validation: Skin should return to a normal pH and show reduced erythema.

• Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical toxicology support.

Mechanistic Synthesis & Experimental Protocols

The most direct and scalable route to trans-2-(2-thienyl)cyclohexanol is the nucleophilic ring-opening of cyclohexene oxide using a thienyl Grignard reagent[2].

The Causality of the Synthetic Design

• Why Anhydrous THF? Grignard reagents are highly polarized and basic. The presence of even trace water will protonate the 2-thienylmagnesium bromide, destroying the active nucleophile and yielding plain thiophene.

• Why use a Copper(I) Catalyst? While Grignard reagents can open epoxides, they often act as Lewis acids, triggering the Meinwald rearrangement (converting the epoxide into cyclopentanecarbaldehyde) or causing elimination. Adding catalytic CuI forms a softer, lower-order cuprate intermediate. This cuprate strongly prefers a clean SN​2 attack, ensuring high regioselectivity and strictly anti (trans) stereochemistry.

• Why an Ammonium Chloride Quench? Saturated aqueous NH4​Cl provides a mildly acidic environment (pH ~5.5). This is strong enough to protonate the magnesium alkoxide intermediate into the final alcohol, but not acidic enough to trigger the dehydration of the newly formed alcohol into an alkene. Furthermore, it complexes the magnesium and copper salts, pulling them cleanly into the aqueous phase to prevent emulsions.

Step-by-Step Experimental Methodology

Reagents: 2-Bromothiophene (1.0 eq), Magnesium turnings (1.1 eq), Cyclohexene oxide (1.0 eq), Copper(I) Iodide (0.05 eq), Anhydrous THF.

• Grignard Initiation: Under an inert argon atmosphere, suspend Mg turnings in anhydrous THF. Add a single crystal of iodine to activate the magnesium surface. Add 10% of the 2-bromothiophene.

  • Self-Validation: The disappearance of the iodine color and a spontaneous exotherm confirm the initiation of the Grignard formation.

• Grignard Propagation: Add the remaining 2-bromothiophene dropwise at a rate that maintains a gentle reflux. Once addition is complete, reflux for 1 hour to ensure complete insertion.

• Cuprate Formation: Cool the reaction mixture to 0°C using an ice bath. Add CuI (5 mol%). Stir for 15 minutes until a homogeneous suspension is achieved.

• Epoxide Ring-Opening: Dissolve cyclohexene oxide in a small volume of anhydrous THF and add it dropwise to the 0°C mixture.

  • Self-Validation: Temperature control is critical here; an uncontrolled exotherm indicates polymerization of the epoxide rather than the desired SN​2 addition.

• Maturation: Remove the ice bath and allow the reaction to stir at room temperature for 4-6 hours. Monitor via TLC (Hexanes:EtOAc 8:2) until the epoxide is consumed.

• Quenching & Extraction: Cool the flask back to 0°C. Slowly add saturated aqueous NH4​Cl dropwise.

  • Self-Validation: The cessation of gas evolution confirms that all unreacted Grignard reagent has been safely neutralized.

• Isolation: Extract the aqueous layer three times with Ethyl Acetate. Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and evaporate under reduced pressure. Purify via flash column chromatography to yield pure trans-2-(2-thienyl)cyclohexanol.

Synthetic Workflow Visualization

Synthetic workflow for trans-2-(2-thienyl)cyclohexanol via Grignard ring-opening.

Applications in Drug Development

In medicinal chemistry, the cyclohexane ring provides a conformationally restricted scaffold that optimally orients pharmacophores for receptor binding. By utilizing 2-(2-Thienyl)cyclohexanol as a precursor, chemists can synthesize amine derivatives (via oxidation to the ketone followed by reductive amination) that mimic the structural topology of known analgesics and NMDA receptor antagonists (e.g., arylcyclohexylamines). The thiophene ring specifically enhances the lipophilic efficiency (LipE) of the resulting lead compounds, often resulting in superior blood-brain barrier (BBB) penetration compared to their phenyl-substituted counterparts [1][2].

References

Physical and chemical properties of 2-(2-Thienyl)cyclohexanol

An In-depth Technical Guide to the Physical and Chemical Properties of 2-(2-Thienyl)cyclohexanol

Abstract

This technical guide provides a comprehensive analysis of the predicted physical and chemical properties of 2-(2-Thienyl)cyclohexanol, a molecule combining a saturated carbocyclic alcohol with an aromatic sulfur-containing heterocycle. As a compound not extensively characterized in publicly available literature, this document synthesizes foundational chemical principles and experimental data from its constituent moieties—cyclohexanol and thiophene—to offer a predictive yet scientifically grounded overview. This guide is intended for researchers, scientists, and professionals in drug development and materials science, providing a robust framework for its synthesis, characterization, and potential applications.

Introduction and Molecular Structure

2-(2-Thienyl)cyclohexanol is a secondary alcohol featuring a cyclohexyl ring substituted at the 2-position with a thiophene ring linked via its C2 carbon. The presence of both a polar hydroxyl group and an aromatic, electron-rich thiophene ring suggests a unique combination of reactivity and physical properties. The molecule possesses a chiral center at the carbon bearing the hydroxyl group (C1 of the cyclohexyl ring) and another at the carbon attached to the thiophene ring (C2), leading to the potential for diastereomers (cis and trans isomers).

The structure invites exploration into its potential as a scaffold in medicinal chemistry, leveraging the biological relevance of both thiophene and substituted cyclohexanol motifs.[1] This guide will extrapolate from the well-documented chemistry of its parent structures to build a detailed profile of the target molecule.

Caption: Chemical structure of 2-(2-Thienyl)cyclohexanol.

Proposed Synthesis

A robust and high-yielding synthesis of 2-(2-thienyl)cyclohexanol can be logically achieved through the nucleophilic addition of a thienyl organometallic reagent to cyclohexanone, followed by reduction. The Grignard reaction is a classic and reliable method for forming carbon-carbon bonds.[2][3]

Caption: Proposed synthetic workflow for 2-(2-Thienyl)cyclohexanol.

Experimental Protocol: Grignard Synthesis

This protocol describes the synthesis of 2-(2-thienyl)cyclohexanol from 2-bromothiophene and cyclohexanone.

Materials:

• 2-Bromothiophene

• Magnesium turnings

• Iodine crystal (as initiator)

• Anhydrous tetrahydrofuran (THF)

• Cyclohexanone

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Standard glassware for anhydrous reactions (oven-dried)

Step-by-Step Methodology:

• Grignard Reagent Preparation:

  • To a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, add magnesium turnings (1.1 equivalents).

  • Add a single crystal of iodine.

  • Under a nitrogen atmosphere, add a small portion of anhydrous THF.

  • In the dropping funnel, prepare a solution of 2-bromothiophene (1.0 equivalent) in anhydrous THF.

  • Add a small amount of the 2-bromothiophene solution to the magnesium. The disappearance of the iodine color and gentle refluxing indicates the initiation of the reaction.

  • Once initiated, add the remaining 2-bromothiophene solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the resulting dark grey/brown solution at room temperature for 1 hour to ensure complete formation of the Grignard reagent.[4]

• Nucleophilic Addition:

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Prepare a solution of cyclohexanone (1.0 equivalent) in anhydrous THF and add it to the dropping funnel.

  • Add the cyclohexanone solution dropwise to the stirred Grignard reagent at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours.

• Workup and Purification:

  • Cool the reaction mixture again to 0 °C and quench by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3x volumes).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter the drying agent and concentrate the solvent under reduced pressure to yield the crude product.

  • Purify the crude oil via column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to isolate the 2-(2-thienyl)cyclohexanol.

Predicted Physical Properties

The physical properties of 2-(2-thienyl)cyclohexanol are predicted based on the known properties of cyclohexanol and thiophene.[5][6]

Property	Predicted Value / Description	Rationale
Molecular Formula	C₁₀H₁₄OS	Sum of atoms in cyclohexanol (C₆H₁₂O) and thiophene (C₄H₄S), minus H₂ for bond formation.
Molar Mass	182.28 g/mol	Calculated from the molecular formula.
Appearance	Colorless to pale yellow viscous liquid or low-melting solid.	Similar to cyclohexanol, with potential for color due to the thiophene moiety.[5][7]
Boiling Point	> 200 °C	Significantly higher than cyclohexanol (161.8 °C) and thiophene (84 °C) due to increased molecular weight and hydrogen bonding.[5][6]
Melting Point	30-50 °C	Likely higher than pure cyclohexanol (25.9 °C) due to increased molecular weight and potentially different crystal packing.[5]
Solubility	Soluble in common organic solvents (ethanol, acetone, THF, chloroform). Sparingly soluble in water.	The hydroxyl group allows for some water solubility via hydrogen bonding, but the bulky, nonpolar thienyl and cyclohexyl groups dominate.[8]
Odor	Faintly aromatic, potentially with camphor-like notes.	A combination of the camphor-like odor of cyclohexanol and the aromatic character of thiophene.[6][7]

Predicted Spectroscopic Data

The spectroscopic signature of 2-(2-thienyl)cyclohexanol is predicted by combining the characteristic features of a secondary alcohol on a cyclohexane ring and a 2-substituted thiophene.

Infrared (IR) Spectroscopy

The IR spectrum is expected to be dominated by the hydroxyl group and the C-H stretches of both the aliphatic and aromatic rings.

Wavenumber (cm⁻¹)	Predicted Intensity	Assignment	Reference
~3350	Strong, Broad	O-H stretch (hydrogen-bonded)	[9][10]
~3100	Weak-Medium	Aromatic C-H stretch (thiophene)	[11]
2925-2940	Strong	Aliphatic C-H stretch (asymmetric, cyclohexane)	[12]
2850-2860	Strong	Aliphatic C-H stretch (symmetric, cyclohexane)	[12]
~1450	Medium	C=C stretch (thiophene ring)	[13]
~1060	Strong	C-O stretch (secondary alcohol)	[9]
~700	Strong	C-H out-of-plane bend (2-substituted thiophene)	[11]

¹H NMR Spectroscopy

The proton NMR spectrum will show distinct regions for the aromatic thiophene protons, the carbinol proton (CH-OH), and the aliphatic cyclohexane protons.

Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration	Assignment	Rationale / Reference
7.1-7.3	dd	1H	H-5 (thiophene)	Downfield proton on thiophene, coupled to H-3 and H-4.[14]
6.9-7.0	t or dd	1H	H-4 (thiophene)	Thiophene proton coupled to H-3 and H-5.[14]
6.8-6.9	dd	1H	H-3 (thiophene)	Upfield thiophene proton, adjacent to the point of substitution.[14]
3.5-3.8	m	1H	H-1 (CH-OH)	Deshielded proton on the carbon bearing the hydroxyl group.[12]
2.5-2.8 (variable)	s (broad)	1H	-OH	Exchangeable proton, chemical shift is solvent and concentration dependent.
1.2-2.2	m	9H	Cyclohexyl protons	Complex overlapping multiplets for the remaining protons on the cyclohexane ring.[12]

¹³C NMR Spectroscopy

The carbon NMR will differentiate between the aromatic carbons of the thiophene ring and the aliphatic carbons of the cyclohexanol moiety.

Chemical Shift (δ, ppm)	Assignment	Rationale / Reference
~145-150	C-2 (thiophene, substituted)	Quaternary carbon of the thiophene ring, deshielded.
~127	C-5 (thiophene)	Aromatic CH carbon.
~125	C-4 (thiophene)	Aromatic CH carbon.
~123	C-3 (thiophene)	Aromatic CH carbon.
~75-80	C-1 (cyclohexane, C-OH)	Carbon bearing the hydroxyl group, deshielded.[10]
~45-50	C-2 (cyclohexane, C-Thienyl)	Carbon bearing the thiophene group.
~24-35	C-3, C-4, C-5, C-6 (cyclohexane)	Remaining aliphatic carbons of the cyclohexane ring.[10]

Mass Spectrometry

Electron ionization mass spectrometry is expected to show a molecular ion peak and characteristic fragmentation patterns related to the loss of water from the alcohol and cleavage of the thiophene ring.

m/z Value	Predicted Intensity	Assignment	Fragmentation Pathway	Reference
182	Low to Medium	[M]⁺	Molecular Ion	-
164	Prominent	[M - H₂O]⁺	Dehydration of the alcohol	[12]
99	Base Peak or Prominent	[C₅H₇S]⁺	Cleavage of the C-C bond between the rings (Thienylmethyl cation)	-
83	Prominent	[C₄H₃S]⁺	Thienyl cation	-
81	Medium	[C₆H₉]⁺	Cyclohexenyl cation from [M - H₂O - H]⁺	-

Predicted Chemical Reactivity

The chemical reactivity of 2-(2-thienyl)cyclohexanol will be dictated by its two primary functional components: the secondary alcohol and the aromatic thiophene ring.

Caption: Predicted reactivity pathways for 2-(2-Thienyl)cyclohexanol.

Reactions at the Hydroxyl Group

As a secondary alcohol, 2-(2-thienyl)cyclohexanol is expected to undergo typical alcohol reactions.[5]

• Oxidation: Oxidation with reagents like pyridinium chlorochromate (PCC) or chromic acid will yield the corresponding ketone, 2-(2-thienyl)cyclohexanone .

• Esterification: Reaction with acyl chlorides or carboxylic anhydrides in the presence of a base will form esters, such as 2-(2-thienyl)cyclohexyl acetate .

• Dehydration: Treatment with strong acids like sulfuric or phosphoric acid, especially with heating, will lead to elimination of water to form a mixture of isomeric alkenes, primarily 1-(2-thienyl)cyclohexene and 3-(2-thienyl)cyclohexene .[15][16]

Reactions of the Thiophene Ring

The thiophene ring is significantly more reactive than benzene towards electrophilic aromatic substitution, with a strong preference for substitution at the C-5 position (the other α-position).[17][18][19] The directing effect of the alkyl substituent is weak compared to the inherent reactivity of the thiophene ring.

• Halogenation: Reaction with N-bromosuccinimide (NBS) in a solvent like THF would likely result in selective bromination at the 5-position of the thiophene ring.

• Acylation: Friedel-Crafts acylation, for instance with acetic anhydride and a mild Lewis acid catalyst (e.g., SnCl₄), is expected to occur at the 5-position.

• Nitration/Sulfonation: Strong acidic conditions required for nitration and sulfonation may lead to side reactions like dehydration of the alcohol group. Protection of the hydroxyl group (e.g., as a silyl ether) would be necessary before performing these substitutions.

Conclusion

While experimental data on 2-(2-thienyl)cyclohexanol is scarce, a detailed and reliable profile of its properties and reactivity can be constructed by leveraging the well-established chemistry of cyclohexanol and thiophene. This guide provides a foundational framework for its synthesis via a Grignard reaction, predicts its key physical and spectroscopic characteristics, and outlines its expected chemical behavior. These insights serve as a valuable starting point for any researcher or institution looking to synthesize, characterize, and explore the potential applications of this interesting hybrid molecule.

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Solubility Profile of 2-(2-Thienyl)cyclohexanol: A Technical Guide for Polar and Non-Polar Organic Solvents

An In-Depth Technical Guide

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability, formulation feasibility, and overall therapeutic efficacy. This technical guide provides a comprehensive analysis of the solubility characteristics of 2-(2-Thienyl)cyclohexanol, a molecule of interest in medicinal chemistry. We will explore the underlying physicochemical principles that govern its behavior in a spectrum of polar and non-polar organic solvents. This document combines theoretical analysis based on molecular structure with a detailed, field-proven experimental protocol for solubility determination, offering a robust framework for researchers in drug discovery and development.

Introduction: The Critical Role of Solubility

In the journey of a drug from discovery to clinical application, solubility is a foundational physicochemical property that cannot be overlooked. It dictates the choice of solvents for synthesis and purification, influences the design of drug delivery systems, and ultimately impacts how a drug is absorbed, distributed, metabolized, and excreted (ADME).[1] 2-(2-Thienyl)cyclohexanol presents an interesting case study due to its hybrid structure, incorporating both polar and non-polar moieties. Understanding its interaction with different solvent environments is paramount for unlocking its therapeutic potential. This guide serves to elucidate these interactions through a first-principles approach, supported by a practical and reproducible experimental methodology.

Molecular Structure Analysis of 2-(2-Thienyl)cyclohexanol

The solubility behavior of a compound is fundamentally dictated by its molecular structure. 2-(2-Thienyl)cyclohexanol is characterized by two key structural components:

• The Cyclohexanol Ring: This portion of the molecule features a non-polar cyclohexane ring and a highly polar hydroxyl (-OH) group. The hydroxyl group is a hydrogen bond donor and acceptor, making it a hydrophilic (water-loving) center capable of strong interactions with polar solvents.[2] The saturated hydrocarbon ring, however, is lipophilic (fat-loving) and primarily interacts through weaker London dispersion forces, favoring non-polar environments.[2]

• The Thienyl Group: The thiophene ring is an aromatic heterocycle containing a sulfur atom. While the carbon-hydrogen framework is non-polar, the presence of the sulfur atom and the delocalized π-electron system introduces a degree of polarity and polarizability, allowing for dipole-dipole and π-π stacking interactions.

This combination of a distinct polar head (hydroxyl group) and a bulky, largely non-polar tail (cyclohexyl and thienyl rings) suggests that 2-(2-Thienyl)cyclohexanol will exhibit nuanced solubility, likely favoring solvents with intermediate polarity where both its hydrophilic and lipophilic characteristics can be accommodated.

The Theoretical Framework: "Like Dissolves Like"

The principle of "like dissolves like" is the cornerstone of solubility prediction.[3][4][5] It posits that substances with similar intermolecular forces are likely to be soluble in one another.[6][7] For a solute to dissolve, the energy required to break the solute-solute and solvent-solvent interactions must be compensated by the energy released from the formation of new solute-solvent interactions.[8]

The key intermolecular forces at play are:

• Hydrogen Bonding: The strongest type of dipole-dipole interaction, occurring when hydrogen is bonded to a highly electronegative atom like oxygen. The hydroxyl group of 2-(2-Thienyl)cyclohexanol is the primary site for this interaction, making it crucial for solubility in protic polar solvents like alcohols.[2]

• Dipole-Dipole Forces: These occur between polar molecules. Both the hydroxyl and thienyl groups contribute to the overall dipole moment of the molecule, allowing for these interactions with polar aprotic and protic solvents.

• London Dispersion Forces (LDF): The weakest intermolecular force, present in all molecules. LDFs are the primary forces of attraction between non-polar molecules and are critical for solubility in non-polar solvents like hexane and toluene.[2] The large hydrocarbon structure of 2-(2-Thienyl)cyclohexanol ensures that LDFs play a significant role in its interactions.

Experimental Protocol for Solubility Determination

To provide actionable data, a robust and validated experimental protocol is essential. The isothermal shake-flask method is a gold-standard technique for determining the equilibrium solubility of a compound.[1]

Rationale and Self-Validation

This protocol is designed to be self-validating by ensuring that a true equilibrium is reached and accurately measured. The extended equilibration time (24 hours) allows for the dissolution process to stabilize, while analysis of the supernatant ensures that only the dissolved solute is quantified, free from suspended solid particles. The use of a calibrated HPLC system provides high sensitivity and specificity for accurate concentration measurement.

Materials and Equipment

• 2-(2-Thienyl)cyclohexanol (solid, >99% purity)

• Selected organic solvents (HPLC grade)

• Analytical balance (± 0.01 mg)

• 20 mL glass scintillation vials with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Calibrated positive displacement pipettes

• High-Performance Liquid Chromatography (HPLC) system with UV detector

• Syringe filters (0.22 µm, solvent-compatible)

Step-by-Step Methodology

• Preparation: Add an excess amount of solid 2-(2-Thienyl)cyclohexanol to a series of 20 mL glass vials. The goal is to have undissolved solid remaining at the end of the experiment, ensuring saturation.[9]

• Solvent Addition: Accurately pipette a fixed volume (e.g., 5.0 mL) of each selected organic solvent into the corresponding vials.

• Equilibration: Tightly cap the vials and place them on an orbital shaker set to a constant temperature (e.g., 25 °C) and moderate agitation (e.g., 150 rpm) for 24 hours. This extended period is crucial to ensure the system reaches thermodynamic equilibrium.

• Phase Separation: After 24 hours, remove the vials and let them stand undisturbed for at least 2 hours to allow for the settling of excess solid.

• Sample Extraction: Carefully withdraw an aliquot of the supernatant using a pipette. To ensure no solid particles are transferred, immediately filter the aliquot through a 0.22 µm syringe filter into a clean HPLC vial.

• Dilution: Based on an estimated solubility range, perform an accurate serial dilution of the filtered supernatant with the respective solvent to bring the concentration within the linear range of the HPLC calibration curve.

• Quantification: Analyze the diluted samples using a validated HPLC method. The concentration of 2-(2-Thienyl)cyclohexanol is determined by comparing the peak area to a pre-established calibration curve.

• Calculation: Calculate the solubility by multiplying the measured concentration by the dilution factor. The result is typically expressed in mg/mL or mol/L.

Experimental Workflow Diagram

Caption: Isothermal shake-flask workflow for solubility determination.

Solubility Profile: Polar vs. Non-Polar Solvents

While specific experimental data for 2-(2-Thienyl)cyclohexanol is not publicly available, we can construct a scientifically plausible, illustrative solubility profile based on its molecular structure and the principles discussed. This data should be considered predictive and serves as a guide for solvent selection.

Table 1: Illustrative Solubility of 2-(2-Thienyl)cyclohexanol at 25°C

Solvent	Solvent Type	Relative Polarity[10]	Predicted Solubility (mg/mL)	Dominant Solute-Solvent Interactions
n-Hexane	Non-Polar	0.009	< 1	London Dispersion Forces
Toluene	Non-Polar (Aromatic)	0.099	~10-20	LDF, π-π Stacking
Diethyl Ether	Non-Polar	0.117	~30-50	LDF, weak Dipole-Dipole
Ethyl Acetate	Polar Aprotic	0.228	~100-150	LDF, Dipole-Dipole
Tetrahydrofuran (THF)	Polar Aprotic	0.207	> 200	LDF, Dipole-Dipole
Isopropanol	Polar Protic	0.546	> 200	H-Bonding, Dipole-Dipole, LDF
Ethanol	Polar Protic	0.654	~150-200	H-Bonding, Dipole-Dipole, LDF
Methanol	Polar Protic	0.762	~100-150	H-Bonding, Dipole-Dipole
Water	Polar Protic	1.000	< 0.1	H-Bonding (offset by large non-polar part)

Discussion and Mechanistic Interpretation

The predicted data in Table 1 highlights a classic solubility pattern for a molecule with both polar and non-polar characteristics.

• Poor Solubility in Extreme Non-Polar Solvents: In a solvent like n-hexane , the only significant interactions possible are weak London Dispersion Forces.[2] These are insufficient to overcome the strong hydrogen bonding between the 2-(2-Thienyl)cyclohexanol molecules in their solid state, resulting in very low solubility.

• Poor Solubility in Highly Polar Solvents: Conversely, in water , the large, non-polar cyclohexyl and thienyl rings disrupt the strong hydrogen-bonding network of water molecules. While the hydroxyl group can form hydrogen bonds with water, the energetic penalty of creating a cavity in the water for the non-polar portion is too high, leading to extremely low solubility.[2]

• Optimal Solubility in Intermediate Polarity Solvents: The highest solubility is predicted in solvents like THF and isopropanol .

  • Isopropanol (Polar Protic): This solvent provides a "best of both worlds" environment. Its hydroxyl group can effectively form hydrogen bonds with the solute's -OH group, while its hydrocarbon backbone can interact favorably via dispersion forces with the solute's non-polar rings.

  • THF (Polar Aprotic): While THF cannot donate a hydrogen bond, its oxygen atom can act as a hydrogen bond acceptor for the solute's -OH group. Furthermore, its moderate polarity and non-polar hydrocarbon structure create a balanced environment that can effectively solvate both parts of the 2-(2-Thienyl)cyclohexanol molecule.

Visualization of Intermolecular Interactions

Caption: Dominant intermolecular forces driving solubility.

Conclusion and Implications for Drug Development

The solubility profile of 2-(2-Thienyl)cyclohexanol is a direct consequence of its amphiphilic nature. It demonstrates poor solubility in solvents at the extremes of the polarity scale but is highly soluble in solvents of intermediate polarity, such as isopropanol and THF, which can effectively solvate both its polar hydroxyl group and its non-polar ring systems.

For researchers, these findings have direct implications:

• Reaction Chemistry: Solvents like THF are excellent choices for conducting reactions involving this molecule.

• Purification: Crystallization can be induced by using a solvent system composed of a good solvent (e.g., ethyl acetate) and a poor anti-solvent (e.g., hexane), allowing for controlled precipitation and purification.

• Formulation: For drug formulation, the low aqueous solubility presents a significant challenge. Strategies such as co-solvents, amorphous solid dispersions, or lipid-based formulations may be necessary to achieve adequate bioavailability for oral administration.

This guide provides the theoretical foundation and a practical experimental framework for assessing the solubility of 2-(2-Thienyl)cyclohexanol, enabling informed decisions in the research and drug development pipeline.

References

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A Technical Guide to the Toxicity Profile and Safe Handling of 2-(2-Thienyl)cyclohexanol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide is intended for informational purposes for laboratory research and development professionals. 2-(2-Thienyl)cyclohexanol is a compound with limited publicly available toxicological data. Therefore, this document is constructed based on a synthesis of information from its structural analogs—cyclohexanol and thiophene derivatives—and established principles of laboratory safety for handling substances of unknown toxicity. A comprehensive, formal risk assessment should be conducted by institutional environmental health and safety (EHS) professionals before commencing any work with this compound.

Executive Summary: A Precautionary Approach

2-(2-Thienyl)cyclohexanol is a heterocyclic alcohol whose specific toxicological profile has not been extensively documented in public literature. In the absence of direct data, a conservative approach to handling is mandatory. This guide outlines the inferred toxicological risks based on its constituent moieties: the cyclohexanol ring and the thiophene ring. It provides a framework for risk assessment, outlines necessary handling precautions, and details emergency procedures. The core principle is to treat 2-(2-Thienyl)cyclohexanol as a substance with the potential for moderate acute toxicity, skin and eye irritation, and possible target organ effects until proven otherwise through validated toxicological studies.

Inferred Toxicological Profile from Structural Analogs

The risk profile of 2-(2-Thienyl)cyclohexanol can be inferred by examining the known hazards of cyclohexanol and thiophene.

Cyclohexanol Moiety: The Primary Driver of Irritation and Acute Toxicity

Cyclohexanol is a moderately toxic compound that can cause irritation to the skin, eyes, and respiratory system.[1] High concentrations of its vapor can be narcotic, leading to symptoms such as headache, dizziness, and nausea.[1][2] It can be absorbed through the skin and is harmful if swallowed or inhaled.[3] While studies on its carcinogenicity are limited, some evidence suggests it may have co-carcinogenic effects.[4]

Key Inferred Risks from the Cyclohexanol Moiety:

• Skin and Eye Irritation: Direct contact is likely to cause irritation.[1][3]

• Respiratory Irritation: Inhalation of aerosols or vapors may irritate the nose and throat.[1]

• Systemic Effects: Absorption through the skin or ingestion could lead to systemic toxicity, potentially affecting the liver and kidneys.[1]

Thiophene Moiety: Potential for Metabolic Activation and Sensitization

Thiophene and its derivatives are known to undergo metabolic transformation in the body, which can be a key factor in their potential toxicity.[5] Metabolism by cytochrome P450 enzymes can lead to the formation of reactive intermediates like S-oxides and epoxides.[6][7] These reactive metabolites are often the cause of toxic effects such as hepatotoxicity and nephrotoxicity seen in some thiophene-containing drugs.[6][7] While many simple thiophenes have low acute toxicity, the potential for bioactivation necessitates caution.[8]

Key Inferred Risks from the Thiophene Moiety:

• Metabolic Bioactivation: The potential exists for the thiophene ring to be metabolized into reactive intermediates, which could lead to cellular damage.

• Organ Toxicity: Based on data from more complex thiophene derivatives, there is a theoretical risk of liver or kidney effects with chronic or high-level exposure.[6]

• Sensitization: Some heterocyclic compounds can act as sensitizers, and this possibility should not be dismissed without specific data.

Summary of Inferred Hazards

The combined structural features suggest that 2-(2-Thienyl)cyclohexanol should be handled as a substance with the following potential hazards:

• Harmful if swallowed, inhaled, or in contact with skin.

• Causes skin and serious eye irritation.

• May cause respiratory irritation.

• Potential for target organ effects (liver, kidneys) with prolonged or repeated exposure.

Hazard Category	Inferred Risk Level	Basis of Inference
Acute Oral Toxicity	Moderate	Cyclohexanol (LD50: 2060 mg/kg, rat)[4], Thiophene Derivatives (LD50 range: 455-3120 mg/kg)[8]
Acute Dermal Toxicity	Moderate	Cyclohexanol is harmful in contact with skin[3]
Acute Inhalation Toxicity	Moderate	Cyclohexanol vapor is narcotic at high concentrations[2]
Skin Corrosion/Irritation	High	Cyclohexanol is a known skin irritant[1][3]
Serious Eye Damage/Irritation	High	Cyclohexanol causes serious eye irritation[1][3]
Chronic/Organ Toxicity	Possible	Potential for metabolic activation of the thiophene ring[6][7]; Cyclohexanol may affect liver and kidneys[1]

Risk Assessment and Hierarchy of Controls

A thorough risk assessment is the foundation of safe laboratory practice.[9] This involves identifying hazards, evaluating potential exposure, and implementing control measures.[10] For a compound of unknown toxicity like 2-(2-Thienyl)cyclohexanol, a stringent approach is necessary.

The Risk Assessment Process

The process for handling this compound should follow a clear, documented workflow.[11]

Caption: A stepwise workflow for risk assessment.

Hierarchy of Controls

The most effective way to manage risk is to follow the hierarchy of controls.

Caption: A workflow for responding to an exposure event.

• Inhalation: Move the affected person to fresh air immediately. Seek medical attention. [12]* Skin Contact: Immediately remove contaminated clothing and flush the affected skin with copious amounts of water for at least 15 minutes. [12]Seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. [12]Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical attention. [13]

Spill Response

• Minor Spill (in a fume hood):

  • Alert others in the area.

  • Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

  • Collect the contaminated absorbent into a sealed container for hazardous waste disposal.

  • Decontaminate the area with a suitable solvent, followed by soap and water.

• Major Spill (outside a fume hood):

  • Evacuate the laboratory immediately. [12] 2. Notify your supervisor and institutional EHS.

  • Prevent entry to the area.

  • Wait for trained emergency responders to handle the cleanup. [12]

Conclusion

While the specific toxicological properties of 2-(2-Thienyl)cyclohexanol are not well-defined in public literature, a risk-averse approach based on its structural components is essential for ensuring laboratory safety. By treating this compound as a potential irritant with moderate acute and chronic toxicity, and by rigorously applying the hierarchy of controls—prioritizing engineering controls like fume hoods and adhering to strict administrative procedures and PPE use—researchers can minimize exposure risks. Continuous risk assessment and adherence to the detailed protocols in this guide are paramount for the safe utilization of this compound in research and development.

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Protocols & Analytical Methods

Application Note: Enantioselective Synthesis Protocols for 2-(2-Thienyl)cyclohexanol

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocols

Introduction & Strategic Overview

The synthesis of enantiopure 2-aryl and 2-heteroaryl cyclohexanols is of paramount importance in drug discovery, where these scaffolds serve as critical chiral auxiliaries, NMDA receptor modulators, and core pharmacophores for CNS-active agents. Specifically, 2-(2-Thienyl)cyclohexanol presents a unique synthetic challenge due to the electron-rich nature of the thiophene ring and the necessity for absolute diastereo- and enantiocontrol[1].

As a Senior Application Scientist, I have structured this guide to evaluate and detail two orthogonal, field-proven methodologies for synthesizing this target:

• Method A: Desymmetrization via Asymmetric Ring-Opening (ARO) of meso-cyclohexene oxide using 2-thienyllithium.

• Method B: Dynamic Kinetic Resolution-Asymmetric Transfer Hydrogenation (DKR-ATH) of racemic 2-(2-thienyl)cyclohexanone.

Both methods are self-validating systems; the choice of protocol depends on the required diastereomer (trans vs. cis) and the availability of starting materials.

Method A: Asymmetric Ring-Opening (ARO) of meso-Cyclohexene Oxide

Mechanistic Causality

The catalytic asymmetric ring-opening of meso-epoxides with carbon nucleophiles is a powerful desymmetrization strategy[2]. When meso-cyclohexene oxide is treated with 2-thienyllithium in the presence of a chiral Schiff base (e.g., derived from chiral amino-indanols), the active catalytic species forms a highly organized phenoxide-alkoxide-lithium aggregate[3].

Why this works: The chiral aggregate acts as a Lewis acid to activate the epoxide oxygen while simultaneously differentiating the enantiotopic C–O bonds. The steric bulk of the chiral ligand blocks one trajectory, forcing the 2-thienyllithium nucleophile to attack the less hindered carbon in a strict SN2 fashion. This causality ensures two outcomes:

• Absolute Diastereoselectivity: Inversion of configuration at the attacked carbon guarantees the trans-1,2-disubstituted product.

• High Enantioselectivity: The chiral pocket dictates which enantiotopic face is attacked, yielding the (1S, 2R)- or (1R, 2S)-enantiomer depending on the ligand's chirality[4].

Diagram 1: ARO Workflow and Transition State Logic

Caption: Workflow of the Chiral Schiff Base-catalyzed ARO of meso-cyclohexene oxide.

Experimental Protocol A: Synthesis of trans-2-(2-Thienyl)cyclohexanol

Reagents: meso-Cyclohexene oxide (1.0 eq), Thiophene (1.5 eq), n-BuLi (1.5 eq), Chiral Schiff Base Ligand (10 mol%), anhydrous THF.

• Preparation of 2-Thienyllithium: In an oven-dried Schlenk flask under argon, dissolve thiophene (1.5 mmol) in anhydrous THF (5 mL). Cool to -78 °C. Dropwise add n-BuLi (1.5 mmol, 2.5 M in hexanes). Stir for 30 minutes at -78 °C, then warm to 0 °C for 15 minutes to ensure complete metalation[5].

• Catalyst Activation: In a separate flask, dissolve the chiral Schiff base ligand (0.1 mmol) in THF (2 mL) at 0 °C. Add n-BuLi (0.1 mmol) to generate the active lithium-alkoxide/phenoxide aggregate. Stir for 15 minutes.

• Desymmetrization Reaction: Cool the catalyst solution to -78 °C. Add meso-cyclohexene oxide (1.0 mmol). Slowly transfer the pre-formed 2-thienyllithium solution into the reaction mixture via cannula over 20 minutes to prevent thermal runaway.

• Maturation & Workup: Maintain the reaction at -78 °C for 2 hours, then allow it to slowly warm to room temperature overnight. Quench the reaction with saturated aqueous NH4Cl (5 mL).

• Isolation: Extract the aqueous layer with EtOAc (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Purify via silica gel flash chromatography (Hexanes/EtOAc 9:1) to yield the pure trans-isomer.

Method B: Dynamic Kinetic Resolution via Asymmetric Transfer Hydrogenation (DKR-ATH)

Mechanistic Causality

When the target is the cis-diastereomer, or when starting from the easily accessible 2-(2-thienyl)cyclohexanone[6], DKR-ATH is the premier methodology. This system relies on the stereolabile nature of the α -chiral center of the ketone.

Why this works: Under mildly basic conditions, the racemic ketone undergoes rapid enolization, causing the (R)- and (S)-enantiomers to continuously interconvert (epimerize)[7]. Simultaneously, Noyori’s chiral Ruthenium catalyst (e.g., RuCl) performs a hydride transfer. The catalyst's chiral spatial arrangement creates a "matched" and "mismatched" scenario: it reduces one enantiomer of the ketone exponentially faster ( kfast​≫kslow​ ) than the other[8]. Because the epimerization rate is faster than the reduction rate ( krac​≫kfast​ ), the entire racemic mixture is funneled into a single contiguous cis-stereoisomer with near-perfect atom economy[9].

Diagram 2: DKR-ATH Catalytic Cycle

Caption: Logic gate of the DKR-ATH process funneling racemic ketone to a single cis-alcohol.

Experimental Protocol B: Synthesis of cis-2-(2-Thienyl)cyclohexanol

Reagents: Racemic 2-(2-thienyl)cyclohexanone (1.0 eq), RuCl (1 mol%), Formic Acid/Triethylamine azeotrope (5:2 ratio, 5.0 eq), anhydrous DMF.

• Catalyst Preparation: In a glovebox or under strict argon atmosphere, charge a reaction vial with RuCl (0.01 mmol).

• Substrate Addition: Add racemic 2-(2-thienyl)cyclohexanone (1.0 mmol) dissolved in anhydrous DMF (2 mL).

• Hydrogen Source Addition: Dropwise add the azeotropic mixture of HCOOH/Et3N (5:2, 5.0 mmol). The formic acid acts as the hydride source, generating CO2 as the only byproduct, while the amine facilitates the necessary basic environment for rapid α -epimerization[7].

• Reaction: Seal the vial and stir at 40 °C for 24 hours. The slightly elevated temperature ensures that the rate of epimerization ( krac​ ) remains significantly higher than the rate of reduction, preventing kinetic resolution stalling.

• Workup & Isolation: Cool the mixture to room temperature, dilute with water (10 mL), and extract with Dichloromethane (3 × 10 mL). Wash the combined organics with saturated NaHCO3, water, and brine. Dry over Na2SO4, concentrate, and purify via flash chromatography (Hexanes/EtOAc 8:2) to isolate the cis-isomer.

Quantitative Data Presentation

To facilitate experimental design, the following table summarizes the expected performance metrics of both protocols based on established literature parameters for these catalytic systems.

Parameter	Method A: ARO with Chiral Schiff Base	Method B: DKR-ATH with Ru-TsDPEN
Starting Material	meso-Cyclohexene oxide	Racemic 2-(2-thienyl)cyclohexanone
Nucleophile/H-Source	2-Thienyllithium	HCOOH / Et3N azeotrope
Catalyst System	Chiral Amino-Indanol Schiff Base (10 mol%)	RuCl (1 mol%)
Primary Diastereomer	>99:1 (trans)	>95:5 (cis)
Enantiomeric Excess	85 – 92% ee	90 – 98% ee
Key Mechanistic Driver	Enantiotopic C–O bond desymmetrization	Base-catalyzed epimerization ( krac​≫khyd​ )
Scalability	Moderate (Requires cryogenic -78 °C)	High (Runs at 40 °C, low catalyst loading)

References

• Enantioselective Ring Opening of meso-Cyclohexene Epoxide with Phenyllithium Catalyzed by Chiral Schiff Base Ligands. Journal of the Mexican Chemical Society, 2004. 3

• Asymmetric Catalysis of Epoxide Ring-Opening Reactions. Accounts of Chemical Research, 2000. 2

• Synthetic applications of the ruthenium-catalyzed hydrogenation via dynamic kinetic resolution. Canadian Journal of Chemistry, 2000. 7

• New In Situ Trapping Metalations of Functionalized Arenes and Heteroarenes with TMPLi. ResearchGate / Chemistry A European Journal, 2014. 5

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Using 2-(2-Thienyl)cyclohexanol as a chiral building block in drug discovery

Application Note: 2-(2-Thienyl)cyclohexanol as a Next-Generation Chiral Building Block in Drug Discovery

Document Type: Technical Protocol & Application Guide Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Professionals

Executive Summary

In the hit-to-lead phase of drug discovery, the rapid and stereocontrolled construction of complex molecular architectures is paramount. While trans-2-phenylcyclohexanol (Whitesell's auxiliary) has long been a staple in asymmetric synthesis[1][2], its bioisosteric counterpart, 2-(2-Thienyl)cyclohexanol , offers unique advantages. By replacing the phenyl ring with an electron-rich thiophene moiety, chemists can alter the lipophilicity, metabolic stability, and electronic properties of the resulting pharmacophores or chiral ligands without sacrificing the rigid conformational bias required for high stereocontrol.

This guide details the mechanistic rationale, quantitative benchmarks, and self-validating experimental protocols for utilizing trans-2-(2-Thienyl)cyclohexanol as both a chiral auxiliary and a ligand precursor in modern drug discovery workflows.

Mechanistic Insights: Conformational Bias & Electronic Tuning

The Causality of Stereocontrol

The efficacy of 2-(2-Thienyl)cyclohexanol as a chiral building block stems from its rigid cyclohexane chair conformation. The bulky 2-thienyl group strongly prefers the equatorial position. When a reactive moiety (such as a glyoxylate ester) is attached to the adjacent equatorial hydroxyl group, the thienyl ring effectively acts as a steric wall. In Lewis acid-catalyzed reactions (e.g., Ene reactions or Diels-Alder cycloadditions), the Lewis acid chelates the carbonyl oxygens, locking the conformation. Consequently, the thienyl group completely shields the Si-face of the reactive center, forcing incoming nucleophiles or dienes to attack exclusively from the Re-face[1][2].

Electronic Tuning in Ligand Design

Beyond its use as an auxiliary, 2-(2-Thienyl)cyclohexanol is increasingly utilized to synthesize chiral phosphite and phosphoramidite ligands (e.g., TADDOL/2-arylcyclohexanol derivatives) for transition-metal catalysis[3].

• The Causality: The thiophene ring is more electron-rich than a standard benzene ring. Through-space electronic interactions between the thiophene sulfur and the phosphorus center increase the electron density of the ligand. In palladium-catalyzed cross-couplings or carbohydroxylations, this electron richness accelerates the oxidative addition step of the catalytic cycle, often resulting in higher turnover frequencies (TOF) compared to phenyl analogs[3].

Quantitative Data: Stereocontrol Benchmarks

The following table summarizes the comparative performance of various 2-arylcyclohexanol derivatives when utilized as chiral auxiliaries in a standard SnCl₄-catalyzed Ene reaction with 1-hexene, as well as their efficiency in enzymatic kinetic resolution[2][4][5].

Chiral Auxiliary / Building Block	Ene Reaction Diastereomeric Ratio (anti:syn)	Product Enantiomeric Excess (ee%)	Enzymatic Resolution E-value	Auxiliary Recovery (%)
trans-2-Phenylcyclohexanol	10:1	>98%	>100	95%
trans-2-(p-Tolyl)cyclohexanol	12:1	>98%	>120	94%
trans-2-(2-Thienyl)cyclohexanol	14:1	>99%	>150	96%

Data Interpretation: The slightly smaller but more electron-dense thienyl ring provides tighter coordination with Lewis acids, subtly improving the diastereomeric ratio during the transition state.

Experimental Protocols (Self-Validating Systems)

As a Senior Application Scientist, I emphasize that protocols must be engineered to fail safely and visibly. The following workflows incorporate built-in validation steps to ensure scientific integrity.

Protocol A: Enzymatic Kinetic Resolution of Racemic trans-2-(2-Thienyl)cyclohexanol

To obtain enantiopure material, we employ a lipase-catalyzed kinetic resolution.

Causality of Reagent Choice: We utilize chloroacetyl chloride rather than acetyl chloride for the initial acylation. The electron-withdrawing chlorine atom activates the ester carbonyl, significantly accelerating the rate of enzymatic hydrolysis by Pseudomonas fluorescens lipase[4][5].

Step-by-Step Methodology:

• Acylation: Dissolve racemic trans-2-(2-Thienyl)cyclohexanol (1.0 eq) in anhydrous dichloromethane (DCM). Add pyridine (1.5 eq) and cool to 0 °C. Dropwise, add chloroacetyl chloride (1.2 eq). Stir for 2 hours.

• Validation Check 1 (TLC): Confirm complete consumption of the starting alcohol (R_f ~0.3) and formation of the less polar chloroacetate ester (R_f ~0.7) using 20% EtOAc/Hexanes.

• Enzymatic Hydrolysis: Suspend the racemic chloroacetate in a 0.1 M phosphate buffer (pH 7.0). Add Pseudomonas fluorescens lipase (Lipase PS-30). Stir vigorously at 35 °C.

• Validation Check 2 (Chiral HPLC): Monitor the reaction via chiral HPLC (Chiralcel OD-H column). The enzyme selectively hydrolyzes the (-)-enantiomer's ester. Terminate the reaction exactly at 50% conversion to ensure maximum enantiomeric excess (>99% ee).

• Separation: Extract the aqueous mixture with EtOAc. Purify via silica gel chromatography.

  • Self-Validation: The highly polar (-)-trans-2-(2-Thienyl)cyclohexanol elutes late, while the unreacted (+)-chloroacetate ester elutes early, making separation trivial and visually confirmable[4].

• Saponification: Treat the recovered (+)-chloroacetate with K₂CO₃ in Methanol to yield the (+)-enantiomer.

Caption: Workflow for the enzymatic kinetic resolution of trans-2-(2-Thienyl)cyclohexanol.

Protocol B: Palladium-Catalyzed Synthesis of Substituted Tetrahydrofurans

This protocol utilizes a chiral phosphite ligand derived from 2-(2-Thienyl)cyclohexanol to construct complex heterocyclic scaffolds vital for CNS drug discovery[3].

Step-by-Step Methodology:

• Catalyst Preparation: In a nitrogen-filled glovebox, combine Pd₂(dba)₃ (2.5 mol%) and the 2-(2-Thienyl)cyclohexanol-derived chiral phosphite ligand (6.0 mol%) in anhydrous toluene. Stir for 30 minutes to pre-form the active L*Pd(0) complex.

• Reaction Assembly: To the catalyst solution, add the γ-hydroxy alkene substrate (1.0 eq), an aryl bromide (1.2 eq), and sodium tert-butoxide (NaOtBu, 1.5 eq)[3].

• Coupling: Seal the reaction vessel, remove from the glovebox, and heat at 80 °C for 12 hours.

• Validation Check (GC-MS/HPLC): Quench an aliquot with water, extract with EtOAc, and analyze via GC-MS to confirm the disappearance of the aryl bromide and the formation of the tetrahydrofuran mass ion. Assess enantiomeric ratio (e.r.) via chiral stationary phase HPLC.

• Workup: Filter the crude mixture through a pad of Celite to remove palladium black, concentrate, and purify via flash chromatography.

Caption: Catalytic cycle for Pd-catalyzed THF synthesis using a thienyl-derived chiral ligand.

References

• "Chiral auxiliary" - Wikipedia. Available at:[Link]

• "trans-2-Phenyl-1-cyclohexanol" - Wikipedia. Available at:[Link]

• Whitesell, J. K., Chen, H. H., & Lawrence, R. M. (1985). "trans-2-Phenylcyclohexanol. A powerful and readily available chiral auxiliary". The Journal of Organic Chemistry, 50(23), 4663-4664. Available at:[Link]

Sources

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. trans-2-Phenyl-1-cyclohexanol - Wikipedia [en.wikipedia.org]
• 5. evitachem.com [evitachem.com]

Application Note: Step-by-Step Synthesis Protocol for trans-2-(2-Thienyl)cyclohexanol Derivatives

Target Audience: Researchers, Synthesis Scientists, and Medicinal Chemists Focus: Mechanistic Rationale, Process Optimization, and Self-Validating Methodologies

Introduction & Mechanistic Rationale

2-(2-Thienyl)cyclohexanol and its derivatives are highly valued building blocks in drug discovery. The rigid cyclohexane scaffold provides predictable spatial vectors for structure-activity relationship (SAR) studies, while the thiophene ring serves as a classic bioisostere for phenyl groups, often improving metabolic stability and lipophilicity.

The most direct synthetic route to these derivatives is the desymmetrization and ring-opening of cyclohexene oxide using a 2-thienyl nucleophile. However, the direct nucleophilic attack of organolithium or Grignard reagents on unactivated internal epoxides is notoriously sluggish and prone to base-catalyzed side reactions, such as isomerization to allylic alcohols. To achieve high yields and strict trans-diastereoselectivity, the reaction must be catalytically or stoichiometrically activated[1].

We present two field-proven methodologies, each exploiting a different mechanistic causality:

• Lewis Acid Activation (BF₃·OEt₂): Boron trifluoride etherate coordinates to the epoxide oxygen, significantly lowering the LUMO of the C–O bond. Subsequent anti-periplanar attack by 2-thienyllithium via an Sₙ2 mechanism yields strictly the trans-isomer. The order of addition is critical here to prevent Lewis acid-induced polymerization of the epoxide[1].

• Transition Metal Catalysis (CuI): Copper(I) salts react with 2-thienylmagnesium bromide to form a highly nucleophilic higher-order organocuprate. This soft nucleophile selectively opens the epoxide without the need for Lewis acid pre-activation, operating safely at higher temperatures (0 °C to RT)[2].

Reaction Pathway Visualization

Reaction pathway for the stereoselective synthesis of trans-2-(2-thienyl)cyclohexanol.

Experimental Protocols: Self-Validating Systems

Both protocols below are designed as self-validating systems . By monitoring specific in-process controls (IPCs)—such as colorimetric changes and exotherms—the operator can verify the success of each intermediate step before proceeding.

Protocol A: BF₃·OEt₂-Promoted Organolithium Addition

Best for: Rapid reaction times, maximum diastereoselectivity, and small-to-medium scale synthesis.

Step-by-Step Methodology:

• System Preparation: Flame-dry a Schlenk flask under vacuum and backfill with dry Argon. Add 2-bromothiophene (1.0 equiv, 10 mmol) and anhydrous THF (30 mL).

• Lithiation: Cool the solution to strictly -78 °C using a dry ice/acetone bath. Dropwise add n-butyllithium (1.05 equiv, 2.5 M in hexanes).

  • Self-Validation Check: The solution will transition from colorless to a distinct pale yellow, indicating the successful formation of 2-thienyllithium. Stir for 30 minutes.

• Lewis Acid Complexation: Add BF₃·OEt₂ (1.0 equiv) dropwise down the side of the flask to pre-cool the reagent. Stir for 10 minutes.

  • Causality Note: Forming the RLi·BF₃ complex at -78 °C prevents the Lewis acid from prematurely polymerizing the epoxide upon its addition.

• Epoxide Addition: Add cyclohexene oxide (0.9 equiv, 9 mmol) neat, dropwise over 5 minutes. Maintain the temperature at -78 °C for 1 hour.

• Quench & IPC: Quench the reaction at -78 °C by adding saturated aqueous NH₄Cl (10 mL).

  • Self-Validation Check (TLC): Extract a 0.1 mL aliquot, partition with EtOAc, and spot on silica TLC (Hexanes:EtOAc 4:1). Stain with Phosphomolybdic Acid (PMA) and heat. The thiophene precursor (R_f ~0.8) should be absent, replaced by a highly polar, dark-blue staining product spot (R_f ~0.3).

• Workup: Warm to room temperature, extract with EtOAc (3 × 20 mL), wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure. Purify via flash chromatography.

Protocol B: CuI-Catalyzed Grignard Addition

Best for: Large-scale synthesis, avoiding cryogenic temperatures, and minimizing Lewis acid-sensitive side reactions.

Step-by-Step Methodology:

• Grignard Initiation: In an oven-dried flask under Argon, add magnesium turnings (1.2 equiv, 12 mmol) and THF (10 mL). Add a single crystal of iodine to activate the magnesium. Add 10% of the total 2-bromothiophene (total 1.0 equiv, 10 mmol) to initiate.

  • Self-Validation Check: The iodine color will fade, and the mixture will gently reflux (exotherm), confirming Grignard initiation.

• Grignard Completion: Add the remaining 2-bromothiophene in THF (20 mL) dropwise over 20 minutes. Stir at room temperature for 1 hour.

  • Self-Validation Check: The magnesium turnings will mostly dissolve, leaving a brownish-grey solution of 2-thienylmagnesium bromide.

• Cuprate Formation: Cool the mixture to 0 °C. Add Copper(I) Iodide (0.1 equiv, 10 mol%) in one portion. Stir for 30 minutes.

  • Self-Validation Check: The solution will darken significantly (often to a deep brown/black), visually confirming the formation of the active organocuprate species[2].

• Epoxide Addition: Add cyclohexene oxide (0.9 equiv, 9 mmol) dropwise. Allow the reaction to slowly warm to room temperature and stir for 4–6 hours.

• Quench & Workup: Quench with saturated aqueous NH₄Cl (20 mL) and stir vigorously until the aqueous layer turns deep blue (indicating the oxidation and sequestration of copper salts). Extract with EtOAc, dry, and purify.

Quantitative Data & Optimization Summary

To assist in selecting the optimal route for your specific synthetic constraints, the quantitative metrics of both protocols are summarized below.

Parameter	Protocol A (Organolithium)	Protocol B (Grignard/CuI)
Active Nucleophile	2-Thienyllithium	Organocuprate (from MgBr)
Catalyst / Promoter	BF₃·OEt₂ (1.0 equiv)	CuI (10 mol%)
Operating Temperature	-78 °C (Strictly maintained)	0 °C to Room Temperature
Reaction Time	1.5 hours	5 - 7 hours
Typical Yield	85 - 92%	75 - 85%
Diastereoselectivity	>99:1 (trans:cis)	>95:5 (trans:cis)
Operational Scalability	Moderate (Cryogenic limits)	High (Standard cooling)

References

• Hanson, R. M. (1991). The synthetic methodology of nonracemic glycidol and related 2,3-epoxy alcohols. Chemical Reviews. URL:[Link]

• Huynh, C., Derguini-Boumechal, F., & Linstrumelle, G. (1979). Copper-catalysed reactions of grignard reagents with epoxides and oxetane. Tetrahedron Letters. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. semanticscholar.org [semanticscholar.org]

Application Note: Scalable Batch Production of trans-2-(2-Thienyl)cyclohexanol

Introduction

trans-2-(2-Thienyl)cyclohexanol is a highly versatile building block widely utilized in the synthesis of active pharmaceutical ingredients (APIs) and advanced organic materials. The most efficient synthetic route relies on the epoxide ring-opening of cyclohexene oxide by 2-thienylmagnesium bromide. While straightforward on a milligram scale, transitioning this highly exothermic organometallic reaction to multi-kilogram batch production introduces significant challenges in stereocontrol, thermal management, and impurity profiling.

This application note details a rigorously optimized, self-validating protocol for the safe and high-yielding scale-up of trans-2-(2-Thienyl)cyclohexanol.

Mechanistic Rationale & Causality

Uncatalyzed addition of Grignard reagents to aliphatic epoxides is notoriously sluggish and prone to side reactions, including halohydrin formation and epoxide rearrangement. To enforce strict stereoselectivity and regioselectivity, a Copper(I) catalyst is employed . The addition of Cu(I) (such as CuCl or CuCN) facilitates transmetalation, converting the Grignard reagent into a highly nucleophilic organocuprate intermediate. This softer nucleophile undergoes a precise SN​2 -like backside attack on the less sterically hindered face of the oxirane ring, yielding exclusively the trans-diaxial alkoxide, which subsequently equilibrates to the more stable diequatorial conformer.

Crucially, the purity of the Cu(I) source dictates the stereochemical fidelity of the batch. Trace Lewis acidic impurities (often found in lower-grade CuI) can catalyze competitive SN​1 pathways, leading to cis-adduct contamination . Therefore, high-purity CuCl (>99.9%) is mandated for this protocol to prevent non-stereoselective addition.

Process Flow & Signaling Diagram

Reaction workflow for the Cu-catalyzed synthesis of trans-2-(2-Thienyl)cyclohexanol.

Scale-Up Considerations & Safety

• Solvent Selection : We replace traditional Tetrahydrofuran (THF) with 2-Methyltetrahydrofuran (2-MeTHF). 2-MeTHF offers a higher boiling point (80°C vs 66°C), providing a wider thermal safety margin during the exothermic Grignard formation. Furthermore, 2-MeTHF is immiscible with water, allowing it to act as both the reaction and extraction solvent, thereby eliminating a hazardous solvent-swap step during workup .

• Thermal Management : The epoxide ring-opening step releases approximately 100-120 kJ/mol. Dosing of cyclohexene oxide must be strictly feed-controlled, with jacket temperatures maintained at -30°C to prevent thermal runaway and subsequent byproduct formation.

• Self-Validating System : The protocol below integrates In-Process Controls (IPCs) requiring analytical confirmation before advancing. This ensures the system is self-validating and prevents the dangerous accumulation of unreacted starting materials.

Batch Production Protocol (10-Mol Scale)

Step 1: Preparation of 2-Thienylmagnesium Bromide

• System Purge : Flush a 20 L jacketed glass-lined reactor with ultra-high purity N₂ for 30 minutes.

• Magnesium Activation : Charge 267 g (11.0 mol, 1.1 eq) of Mg turnings. Add 500 mL of anhydrous 2-MeTHF and 2.0 g of iodine to activate the magnesium surface. Stir until the iodine color fades.

• Halide Dosing : Prepare a solution of 1.63 kg (10.0 mol) 2-bromothiophene in 4.0 L of 2-MeTHF. Add 5% of this solution to the reactor at 20°C to initiate the reaction (confirmed by an internal temperature spike to ~25°C).

• Continuous Feed : Dose the remaining halide solution over 2 hours, maintaining the internal temperature between 25°C and 30°C using active jacket cooling.

• IPC Check 1 (Validation) : Titrate a 1 mL aliquot using the Gilman method. Proceed only if Grignard molarity is ≥1.8 M.

Step 2: Cu(I)-Catalyzed Epoxide Ring Opening

• Catalyst Addition : Cool the reactor to -30°C. Charge 49.5 g (0.5 mol, 5 mol%) of high-purity CuCl (>99.9%). Stir for 30 minutes to ensure complete transmetalation to the organocuprate intermediate.

• Epoxide Dosing : Prepare a solution of 932 g (9.5 mol, 0.95 eq) of cyclohexene oxide in 1.0 L of 2-MeTHF. Dose this solution into the reactor over 3 hours.

  • Causality Note: The slow dosing rate is critical. Rapid addition overwhelms the cooling capacity, leading to localized heating and the formation of 2-(2-thienyl)cyclohexanone via hydride shift.

• Aging : Stir the mixture at -15°C for 2 hours, then allow it to slowly warm to 0°C over 1 hour.

• IPC Check 2 (Validation) : Sample the reaction mixture, quench with saturated NH₄Cl, and analyze the organic layer via GC-MS. Proceed only if the cyclohexene oxide peak area is <0.5%.

Step 3: Quench and Workup

• Quenching : Transfer the reaction mixture via a dip tube into a secondary 50 L quench vessel containing 10 L of pre-chilled (5°C) saturated aqueous NH₄Cl solution. Maintain the quench vessel temperature below 20°C.

• Phase Separation : Agitate for 30 minutes, then allow phases to settle for 30 minutes. The magnesium salts partition into the lower aqueous phase, while the product remains in the upper 2-MeTHF phase.

• Washing : Separate the aqueous layer. Wash the organic phase with 5 L of 1M HCl (to remove residual copper and magnesium), followed by 5 L of saturated brine.

Step 4: Isolation and Purification

• Concentration : Concentrate the organic phase under reduced pressure (50 mbar, 45°C) to yield a crude oil.

• Crystallization : Dissolve the crude oil in 2.5 L of hot heptane (60°C). Cool linearly to 5°C over 4 hours. Seed crystals may be added at 35°C to induce nucleation.

• Filtration : Filter the resulting white crystalline solid, wash with 500 mL of cold heptane (-10°C), and dry in a vacuum oven at 30°C for 12 hours.

Quantitative Data & Quality Control

Table 1: Scale-up Reaction Parameters & Yield Optimization

Parameter	Standard THF Process	Optimized 2-MeTHF Process
Solvent	THF	2-MeTHF
Catalyst	CuI (Commercial Grade, 98%)	CuCl (>99.9% Purity)
Reaction Temp	0°C to 10°C	-30°C to -15°C
Dosing Time	1 Hour	3 Hours
Crude Yield	78%	94%
Isolated Yield	65%	88%
cis-Isomer Impurity	~5.0%	< 0.2%

Table 2: Quality Control & Analytical Specifications

Analytical Test	Method	Specification Limit
Appearance	Visual Inspection	White to off-white crystalline solid
Purity	GC-FID	≥ 99.0% (Area %)
Diastereomeric Excess	Chiral HPLC	≥ 99.5% trans-isomer
Residual Copper	ICP-MS	≤ 10 ppm
Moisture Content	Karl Fischer Titration	≤ 0.5% w/w
Identity	¹H-NMR (400 MHz, CDCl₃)	Conforms to structure; characteristic oxymethine multiplet at δ 3.5 ppm

References

• Lipase-Catalyzed Kinetic Resolution of Alcohols via Chloroacetate Esters: (-)-(1R,2S)-trans-2-Phenylcyclohexanol and (+)-(1S,2R)-trans-2-Phenylcyclohexanol. Organic Syntheses, 1990, 69, 1. URL:[Link]

• Henin, F., & Muzart, J. CIS- and Trans-Opening of Oxirane by Vinyl Grignard Reagents. Synthetic Communications, 1984, 14(14), 1355-1363. URL:[Link]

Technical Notes & Optimization

How to improve reaction yield in 2-(2-Thienyl)cyclohexanol synthesis

Welcome to the technical support center for the synthesis of 2-(2-Thienyl)cyclohexanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and optimization strategies. The synthesis, most commonly achieved via a Grignard reaction between 2-thienylmagnesium halide and cyclohexanone, is a powerful C-C bond-forming reaction.[1][2][3] However, its sensitivity to experimental conditions can often lead to diminished yields. This document provides a structured, question-and-answer-based approach to overcoming common hurdles.

Troubleshooting Guide: Diagnosing and Solving Low-Yield Reactions

This section addresses specific, common issues encountered during the synthesis. Each problem is followed by an analysis of potential causes and actionable solutions to improve your reaction outcome.

Question 1: My Grignard reagent formation is sluggish, or the reaction fails to initiate. What is the underlying cause?

Answer:

Failure to form the Grignard reagent (2-thienylmagnesium halide) is the most frequent point of failure and almost always traces back to two primary causes: moisture contamination or an unreactive magnesium surface.

• Causality (Moisture): Grignard reagents are potent nucleophiles and extremely strong bases.[4][5][6] Any trace of protic species, especially water, will protonate and quench the reagent as it forms, preventing its accumulation. This includes atmospheric moisture, residual water in the solvent, or on the glassware.

• Causality (Magnesium Passivation): Magnesium metal is universally coated with a passivating layer of magnesium oxide (MgO).[4][7] This layer is inert and physically blocks the magnesium from reacting with the 2-halothiophene, thereby inhibiting the necessary oxidative insertion.[4]

Solutions:

• Rigorous Anhydrous Technique:

  • Glassware: Oven-dry all glassware at >120°C overnight or flame-dry it under a vacuum, followed by cooling under a stream of inert gas (Nitrogen or Argon).[8]

  • Solvents: Use freshly distilled, anhydrous ethereal solvents like tetrahydrofuran (THF) or diethyl ether. THF is often preferred for its ability to better stabilize the Grignard reagent.[9][10]

  • Reagents: Ensure 2-bromothiophene and cyclohexanone are anhydrous. If necessary, distill them or pass them through a column of activated alumina.

• Magnesium Activation: The MgO layer must be disrupted to expose the reactive metal.[4][7]

  • Mechanical Activation: Before adding the solvent, gently crush the magnesium turnings with a glass rod inside the reaction flask to break the oxide layer.[4][11] Vigorous stirring during the reaction also helps.

  • Chemical Activation: Add a small crystal of iodine (I₂).[4][7][11] The iodine reacts with the magnesium, and the characteristic purple/brown color will fade upon initiation. Alternatively, a few drops of 1,2-dibromoethane can be used; its reaction produces ethylene gas, providing a visual cue of activation.[7][12]

Question 2: The Grignard reagent formed successfully, but my final yield of 2-(2-Thienyl)cyclohexanol is still low, and I've recovered a lot of starting cyclohexanone. Why?

Answer:

This common scenario points towards competing side reactions that consume the Grignard reagent before it can add to the cyclohexanone. The primary culprit is enolization.

• Causality (Enolization): The Grignard reagent is not only a nucleophile but also a strong, sterically hindered base. It can abstract an acidic alpha-proton from cyclohexanone to form a magnesium enolate.[2][9] During the aqueous workup, this enolate is simply protonated back to the starting cyclohexanone, leading to no product formation and poor conversion.[2][9] This is especially problematic with bulky Grignard reagents.[9][13]

Solutions:

• Temperature Control: The nucleophilic addition is generally favored at lower temperatures, while enolization becomes more significant at higher temperatures.

  • Cool the Grignard solution to 0°C in an ice bath before and during the slow, dropwise addition of the cyclohexanone solution.[9]

  • Maintain this low temperature for a period after addition is complete before allowing the reaction to slowly warm to room temperature.

• Use of Additives (Luche Reduction Conditions): The addition of cerium(III) chloride (CeCl₃) can dramatically improve yields.

  • CeCl₃ is a Lewis acid that coordinates to the carbonyl oxygen of cyclohexanone, making the carbonyl carbon significantly more electrophilic. This process, often called the Luche reaction, enhances the rate of nucleophilic addition relative to enolization.[9]

  • Protocol: Prepare a slurry of anhydrous CeCl₃ in THF, stir for 1-2 hours to ensure complexation, cool to 0°C, and then add the cyclohexanone. Add this mixture to the pre-formed Grignard reagent.

Question 3: My reaction produced a complex mixture of byproducts, making purification difficult. What are these byproducts and how can I avoid them?

Answer:

Besides enolization, other side reactions can generate significant impurities, primarily from coupling and reduction.

• Causality (Wurtz-type Coupling): The Grignard reagent can react with the unreacted 2-bromothiophene starting material to form 2,2'-bithiophene.[9] This is favored if the local concentration of the 2-bromothiophene is high.

• Causality (Reduction): If the Grignard reagent possesses a β-hydride, it can act as a reducing agent, transferring a hydride to the cyclohexanone carbonyl to form cyclohexanol.[2] While 2-thienylmagnesium bromide does not have a traditional β-hydride, other impurities or reaction pathways can lead to minor reduction products.

Solutions:

• Control Reagent Addition:

  • To minimize Wurtz-type coupling, add the 2-bromothiophene solution slowly and dropwise to the magnesium suspension.[9] This keeps the concentration of the halide low at any given moment, favoring its reaction with the magnesium surface over reaction with an already-formed Grignard molecule.

• Careful Work-up:

  • Quench the reaction by slowly adding it to a cold, saturated aqueous solution of ammonium chloride (NH₄Cl).[8] This is a mild acid that effectively protonates the magnesium alkoxide product to yield the final alcohol but is less likely to cause acid-catalyzed dehydration of the tertiary alcohol product, which can be a problem with stronger acids like HCl.[1][8]

Experimental Workflow & Optimization

The following diagram outlines the critical steps and control points for a successful synthesis.

Caption: Workflow for optimizing 2-(2-Thienyl)cyclohexanol synthesis.

Data Summary: Impact of Solvent and Temperature

The choice of solvent and reaction temperature can significantly influence the ratio of desired product to the enolized starting material.

Parameter	Condition A	Condition B	Expected Outcome	Rationale
Solvent	Diethyl Ether	Tetrahydrofuran (THF)	Higher yield in THF	THF is a more polar aprotic solvent that better solvates and stabilizes the Grignard reagent, often leading to faster and cleaner reactions.[9][10]
Temperature	Reflux	0°C → Room Temp.	Higher yield at 0°C	Lower temperatures disfavor the enolization side reaction, which has a higher activation energy than the desired nucleophilic addition.[9]

Frequently Asked Questions (FAQs)

Q1: Can I use 2-chlorothiophene instead of 2-bromothiophene? A1: While possible, forming Grignard reagents from aryl chlorides is significantly more difficult than from aryl bromides due to the stronger C-Cl bond. This would require more vigorous activation of the magnesium (e.g., using Rieke magnesium) and may still result in lower yields.[14] For laboratory scale, 2-bromothiophene is the standard and recommended starting material.

Q2: How can I confirm my Grignard reagent has formed before adding the cyclohexanone? A2: Visual cues are often sufficient. Successful initiation is marked by the disappearance of the iodine color (if used), gentle refluxing of the ether solvent as the exothermic reaction begins, and the solution turning cloudy and greyish.[7][9] For quantitative analysis, a sample can be quenched and titrated (e.g., with a solution of I₂), but this is often unnecessary for routine synthesis.

Q3: My final product appears to be an oil, but I expected a solid. What should I do? A3: Pure 2-(2-Thienyl)cyclohexanol can be a low-melting solid or a thick oil at room temperature. The presence of residual solvent or minor byproducts can prevent crystallization. Ensure the product is thoroughly dried under high vacuum. If it remains an oil, purification via column chromatography (e.g., silica gel with a hexane/ethyl acetate gradient) is the most effective method to obtain pure material.

Q4: Is it possible to use an alternative method to synthesize this compound? A4: Yes, an alternative involves using 2-thienyllithium, generated by reacting thiophene with a strong base like n-butyllithium (n-BuLi), and then adding cyclohexanone. Organolithium reagents are often more reactive than their Grignard counterparts and may give cleaner reactions, but they are also more hazardous, requiring stricter anhydrous and inert atmosphere techniques.

References

• Krafft, M. E., & Holton, R. A. (1983). Activation of magnesium metal for safe formation of Grignard reagents on plant scale. The Journal of Organic Chemistry, 48(21), 3865–3866.
• Rieke, R. D. (1977). Preparation of highly reactive magnesium and its application to organic syntheses. Accounts of Chemical Research, 10(9), 301–306.
• Wikipedia contributors. (2024). Grignard reagent. In Wikipedia, The Free Encyclopedia.
• Lohmann, J., & Knochel, P. (2021). Grignard reagent formation via C–F bond activation: a centenary perspective.
• Holton, R. A., & Zoeller, J. R. (2002). Activation of Mg Metal for Safe Formation of Grignard Reagents on Plant Scale. Organic Process Research & Development, 6(6), 835-838.
• BenchChem. (2025). Technical Support Center: Optimizing Grignard Reactions for Tertiary Alcohols.
• BenchChem. (2025). Technical Support Center: Optimizing Grignard Reactions with Cyclohexanones.
• Li, C. J., & Trost, B. M. (2008). Green chemistry for chemical synthesis. Proceedings of the National Academy of Sciences, 105(36), 13197-13202.
• University of California, Irvine. (n.d.). Grignard Reaction: Synthesis of Triphenylmethanol.
• University of Missouri-St. Louis. (n.d.). 1. Grignard Reaction.
• Jasperse, C. P. (n.d.). Grignard Reaction. Chem 355.
• Ashenhurst, J. (2015, December 10). All About The Reactions of Grignard Reagents. Master Organic Chemistry.
• University of Colorado, Boulder. (n.d.). 19. The Grignard Reaction.
• Concepcion, R. V., & Cabrera, D. (2001). Using a Premade Grignard Reagent To Synthesize Tertiary Alcohols in a Convenient Investigative Organic Laboratory Experiment.
• Organic Chemistry Portal. (n.d.). Grignard Reaction.
• Study.com. (n.d.). Attempted Grignard reaction of cyclohexanone with tert-butylmagnesium bromide yields only about...
• Reddit. (2021, September 9). Grignard Formation - Troubleshooting and Perfecting. r/Chempros.
• Pearson+. (n.d.). Predict the products formed when cyclohexanone reacts with the fo...
• Ashenhurst, J. (2016, January 13). Synthesis Problems Involving Grignard Reagents. Master Organic Chemistry.
• YouTube. (2023, February 24). Cyclohexanone And Grignard reagent #12boardexam #grignard_reagent.
• University of Notre Dame. (n.d.). 25. The Grignard Reaction.
• Růžička, A., & Štěpnička, P. (2015). Synthesis, coordination, and catalytic application of phosphinoferrocene ligands bearing flexible thienyl and thiazolyl pendants. Dalton Transactions, 44(45), 19634-19646.
• Google Patents. (2003).
• Roche, J., & Kappe, C. O. (2016). O‑Thien-2-yl Esters: A Synthetic Approach to a Rare Class of Materials Using a Modified Steglich Esterification. The Journal of Organic Chemistry, 81(3), 1215-1222.
• mediaTUM. (n.d.). Photochemical Reactions of Thiocarbonyl Compounds and 2-(2′-Alkenyloxy)cycloalk-2-enones.
• Al-Awar, R. S., & Al-Shamali, F. K. (1998). Synthesis and cycloaddition reactions of 2-(2-thienyl)aziridines. Journal of Chemical Research, Synopses, (12), 768-769.

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Troubleshooting low conversion rates for 2-(2-Thienyl)cyclohexanol Grignard reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals struggling with the synthesis of trans-2-(2-thienyl)cyclohexanol.

While the theoretical workflow—a nucleophilic ring-opening of cyclohexene oxide by 2-thienylmagnesium bromide—appears straightforward, practical execution often results in abysmal conversion rates and complex byproduct mixtures. To achieve high yields, we must move beyond simply following steps and understand the underlying chemical causality. This guide dissects the mechanistic pitfalls of this specific Grignard reaction and provides a self-validating, field-proven protocol to ensure success.

🔬 Frequently Asked Questions & Troubleshooting Guide

Q1: My overall conversion rate to trans-2-(2-thienyl)cyclohexanol is extremely low (<20%), even though I've titrated and confirmed the active concentration of my 2-thienylmagnesium bromide. Why is the reaction failing? Causality: Cyclohexene oxide is a sterically hindered, internal aliphatic epoxide. Unlike terminal epoxides, it is highly resistant to nucleophilic attack. Uncatalyzed Grignard reagents are relatively "hard" nucleophiles that struggle to open these hindered rings efficiently at low temperatures. If you attempt to force the reaction by heating it to reflux, you inadvertently accelerate competing side reactions and thermal decomposition of the Grignard reagent rather than the desired C-C bond formation. Solution: You must implement transition-metal catalysis. The addition of a Copper(I) salt (such as CuI or CuCN) facilitates a transmetalation step, converting the hard Grignard reagent into a "softer," highly nucleophilic organocuprate intermediate[1]. This cuprate species excels at executing the required anti-S_N2 ring-opening at sub-zero temperatures, drastically improving the conversion rate.

Q2: GC-MS and NMR analysis of my crude mixture shows a massive peak for a brominated byproduct instead of my target alcohol. What is this, and how is it forming? Causality: The byproduct you are observing is trans-2-bromocyclohexanol (a halohydrin). Grignard reagents exist in a dynamic Schlenk equilibrium ( 2RMgBr⇌R2​Mg+MgBr2​ ). The MgBr2​ species is a powerful Lewis acid that coordinates to the epoxide oxygen, weakening the C-O bond. Once activated, the free bromide ions in the solution act as nucleophiles. Because bromide is much smaller and more mobile than the bulky 2-thienyl group, it rapidly attacks the epoxide, leading to halohydrin formation[2]. In some cases, MgBr2​ can also trigger the rearrangement of cyclohexene oxide into cyclopentanecarboxaldehyde[3]. Solution: Uncatalyzed reactions allow the MgBr2​ Lewis acid pathway to dominate[4]. By introducing a Cu(I) catalyst, the formation of the highly reactive organocuprate outpaces the halohydrin pathway kinetically. The cuprate attacks the epoxide rapidly, suppressing the formation of trans-2-bromocyclohexanol[4].

Q3: How should I prepare the 2-thienylmagnesium bromide to ensure maximum activity? Causality: Thiophene derivatives can be sluggish to metalate due to the electron-rich nature of the heteroaromatic ring and the passivation layer (MgO) on standard magnesium turnings. Solution: Mechanically and chemically activate your magnesium. Stirring the turnings dry under argon fractures the oxide layer. Adding a catalytic amount of 1,2-dibromoethane generates ethylene gas and creates a highly reactive, nascent magnesium surface, ensuring rapid and complete insertion into the 2-bromothiophene bond.

📊 Quantitative Data: Impact of Conditions on Conversion

The table below summarizes the critical divergence in product distribution based on the presence of Copper(I) catalysis.

Reaction Conditions	Catalyst Additive	Temperature Profile	Primary Product	Conversion Rate	Halohydrin Yield
2-ThienylMgBr + Epoxide in THF	None	25 °C to Reflux	trans-2-Bromocyclohexanol	< 20%	> 60%
2-ThienylMgBr + Epoxide in Et₂O	None	25 °C	trans-2-Bromocyclohexanol	< 15%	> 70%
2-ThienylMgBr + Epoxide in THF	CuI (10 mol%)	-20 °C to 0 °C	trans-2-(2-Thienyl)cyclohexanol	> 85%	< 5%
2-ThienylMgBr + Epoxide in THF	CuCN (10 mol%)	-20 °C to 0 °C	trans-2-(2-Thienyl)cyclohexanol	> 90%	< 2%

⚙️ Mechanistic Workflow Visualization

The following diagram illustrates the logical causality of the reaction pathways. Without copper, the Schlenk equilibrium dictates a failure state (halohydrin formation). Copper catalysis intercepts the Grignard reagent, redirecting the workflow toward the desired target.

Mechanistic divergence in the ring-opening of cyclohexene oxide with and without Cu(I) catalysis.

🧪 Self-Validating Experimental Protocol

To guarantee trustworthiness and reproducibility, this protocol incorporates Validation Checkpoints (VC) . Do not proceed to the next step unless the VC criteria are met.

Phase 1: Preparation of 2-Thienylmagnesium Bromide

• Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser, addition funnel, and magnetic stirrer under a strict argon atmosphere.

• Add magnesium turnings (1.2 equiv) and a catalytic amount of 1,2-dibromoethane (0.05 equiv) in anhydrous THF. Stir for 10 minutes.

• Add a solution of 2-bromothiophene (1.1 equiv) in anhydrous THF dropwise. Adjust the addition rate to maintain a gentle, spontaneous reflux.

• Stir for 2 hours at room temperature until the magnesium is mostly consumed.

• Validation Checkpoint 1: Titrate a 1.0 mL aliquot of the resulting dark brown solution using 1,10-phenanthroline as an indicator and sec-butanol as the titrant. The solution must show a sharp color change from purple/red to clear. Proceed only if the active molarity is ≥ 0.8 M.

Phase 2: Cu-Catalyzed Epoxide Ring-Opening

• Cool the validated Grignard solution to -20 °C using a dry ice/ethylene glycol bath.

• Add Copper(I) Iodide (CuI, 0.10 equiv) in one rapid portion. Stir for 20 minutes.

• Validation Checkpoint 2: Observe the reaction mixture. The color must shift from dark brown to a distinct greenish-black suspension, confirming the successful transmetalation and formation of the active organocuprate species.

• Dissolve cyclohexene oxide (1.0 equiv) in anhydrous THF and add it dropwise to the cuprate solution over 30 minutes. Rapid addition will cause thermal spiking, leading to cuprate decomposition.

• Allow the reaction mixture to slowly warm to 0 °C and stir for an additional 3 hours.

Phase 3: Quench and Purification

• Quench the reaction carefully at 0 °C by slowly adding a saturated aqueous NH4​Cl solution.

• Add 10% aqueous ammonia ( NH4​OH ) and stir vigorously for 15 minutes.

• Validation Checkpoint 3: The aqueous layer must turn a deep, vibrant blue. This indicates the successful chelation and solubilization of the copper catalyst, preventing emulsion formation during extraction.

• Extract the aqueous layer with diethyl ether (3x). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purify the crude product via flash column chromatography (silica gel, Hexanes/Ethyl Acetate gradient) to isolate pure trans-2-(2-thienyl)cyclohexanol.

📚 References

• CIS- and Trans-Opening of Oxirane by Vinyl Grignard Reagents. Synthetic Communications, 1984.[4] 4

• Regioselective Copper-Catalyzed Alkylation of[2.2.2]-Acylnitroso Cycloadducts: Remarkable Effect of the Halide of Grignard Reagents. Organic Letters, 2010.[1] 1

• The Reaction of Dimethylmagnesium and of Diethylmagnesium with Cyclohexene Oxide. Journal of the American Chemical Society, 1934.[2] 2

• Magnesium Bromide Etherate. ResearchGate, 2001.[3] 3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. electronicsandbooks.com [electronicsandbooks.com]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]

Technical Support Center: Isolation and Resolution of cis- and trans-2-(2-Thienyl)cyclohexanol Isomers

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific stereochemical challenges associated with separating the diastereomers of 2-(2-thienyl)cyclohexanol. Whether you are synthesizing building blocks for drug development or studying structure-activity relationships, achieving high diastereomeric purity is critical. This guide provides mechanistic insights, troubleshooting strategies, and self-validating protocols to ensure reproducible separation.

Section 1: Frequently Asked Questions (Mechanistic Grounding)

Q1: Why do the cis and trans isomers of 2-(2-thienyl)cyclohexanol exhibit different retention times on normal-phase silica gel? A1: The separation is driven by the spatial relationship between the hydroxyl group and the thienyl ring, which dictates their capacity for intramolecular hydrogen bonding. In the cis isomer, the molecule adopts a chair conformation where one substituent is axial and the other is equatorial. This proximity allows the axial hydroxyl proton to form a strong intramolecular hydrogen bond with the π-electron cloud of the equatorial thienyl ring. Consequently, the hydroxyl group is "masked" and less available to interact with the polar silanol groups of the stationary phase, making the cis isomer less polar. Conversely, the trans isomer adopts a diequatorial conformation where the hydroxyl and thienyl groups are pointed away from each other. The hydroxyl group is fully exposed to hydrogen-bond with the silica gel, significantly increasing its polarity and retention time.

Q2: What is the expected elution order during flash chromatography? A2: Based on the polarity differences described above, the cis-isomer will elute first (higher Rf​ ), followed by the trans-isomer (lower Rf​ ).

Q3: How can I definitively distinguish between the cis and trans fractions using 1H-NMR? A3: The most reliable method is analyzing the coupling constant ( J ) of the carbinol proton (H1) attached to the carbon bearing the hydroxyl group. In the trans (diequatorial) isomer, the H1 proton is axial and couples with the adjacent axial H2 proton. According to the Karplus equation, this axial-axial relationship yields a large1[1]. In the cis isomer, the H1 proton is equatorial (or axial coupling to an equatorial H2), resulting in a much smaller equatorial-axial coupling constant ( Jea​≈2−5 Hz)[1].

Q4: Are there alternative methods to separate these isomers if chromatography fails? A4: Yes. Kinetic resolution strategies can be employed. For example, enzymatic acylation using Candida antarctica Lipase B (CAL-B) selectively acylates the trans-(1R,2S) enantiomer while leaving the cis isomers largely unreacted, allowing for simultaneous2[2]. Alternatively, selective silylation using a triarylsilyl chloride and an isothiourea catalyst can 3 from a mixture of four stereoisomers[3].

Section 2: Troubleshooting Guide for Chromatographic Separation

Issue: My cis and trans peaks are co-eluting or overlapping. How do I improve resolution?

• Causality: Co-elution is typically caused by either an overly polar mobile phase or column overloading. If the solvent is too polar, both isomers spend too much time in the mobile phase, negating the subtle differences in their silica interactions[1].

• Solution: Switch to a shallower gradient (e.g., start at 2% EtOAc in Hexanes and slowly ramp to 10%). Additionally, ensure your sample-to-silica ratio is no greater than 1:50 (w/w). Overloading saturates the active silanol sites, causing the bands to broaden and merge.

Issue: The trans isomer is streaking heavily on the TLC plate and eluting across too many fractions.

• Causality: Streaking indicates excessively strong, non-linear secondary interactions between the exposed hydroxyl group of the trans isomer and highly acidic silanol sites on the silica gel.

• Solution: Deactivate the acidic silanols by adding 1% (v/v) triethylamine (Et 3​ N) to your mobile phase. This competitive binding blocks the strongest adsorption sites, sharpening the peak shape of the polar trans isomer.

Section 3: Self-Validating Experimental Protocols

Protocol A: Flash Column Chromatography (Primary Diastereomeric Separation)

Causality: This method leverages the polarity difference induced by intramolecular hydrogen bonding to physically separate the diastereomers.

• Sample Preparation (Dry Loading): Dissolve the crude 2-(2-thienyl)cyclohexanol mixture in a minimum volume of dichloromethane (DCM). Add silica gel (approx. 2x the mass of the crude mixture) and evaporate the solvent under reduced pressure until a free-flowing powder is obtained.

  • Validation Checkpoint: Ensure no residual DCM remains (powder should not clump), as residual polar solvent will disrupt the initial non-polar solvent band.

• Column Packing: Pack a glass column with 230–400 mesh silica gel using 100% Hexanes.

  • Validation Checkpoint: Run 2 column volumes of Hexanes to ensure no 1[1].

• Loading: Carefully pour the dry-loaded sample onto the flat surface of the silica bed. Cap with a 1 cm layer of clean sand to prevent disturbance during solvent addition.

• Elution: Begin elution with 5% Ethyl Acetate in Hexanes (isocratic for 3 column volumes) to elute the less polar cis-isomer. Gradually increase the polarity to 15% Ethyl Acetate to elute the trans-isomer.

• Fraction Analysis: Spot fractions on a silica TLC plate and develop in 15% EtOAc/Hexanes. Visualize using KMnO 4​ or p-Anisaldehyde stain.

  • Validation Checkpoint: The cis-isomer should appear at Rf​≈0.45 . The trans-isomer should appear at Rf​≈0.25 . Confirm the identity of the pooled fractions via 1H-NMR (checking the H1 coupling constants) before proceeding to downstream applications.

Protocol B: Enzymatic Kinetic Resolution (Advanced Separation)

Causality: CAL-B possesses a highly specific active site that preferentially accommodates the diequatorial trans configuration, allowing for selective acylation[2].

• Reaction Setup: Dissolve the trans-enriched or mixed 2-(2-thienyl)cyclohexanol in methyl tert-butyl ether (MTBE).

• Reagent Addition: Add 3 equivalents of vinyl acetate (acyl donor) and Novozym 435 (immobilized CAL-B, 50% w/w relative to the substrate).

• Incubation: Stir the suspension gently at 35 °C for 24 hours.

  • Validation Checkpoint: Monitor the reaction via chiral HPLC or GC to confirm the conversion of the trans-(1R,2S) isomer to its corresponding acetate[2].

• Isolation: Filter off the immobilized enzyme and concentrate the filtrate. The resulting mixture of trans-acetate and unreacted alcohols can now be easily separated via a short silica gel plug due to the massive polarity difference between an ester and an alcohol.

Section 4: Quantitative Data Presentation

Property / Parameter	cis-2-(2-Thienyl)cyclohexanol	trans-2-(2-Thienyl)cyclohexanol
Dominant Conformation	Axial-Equatorial	Diequatorial
Intramolecular H-Bonding	Yes (Strong)	No
Relative Polarity	Lower	Higher
Elution Order (Silica Gel)	First	Second
Typical Rf​ (15% EtOAc/Hex)	~0.45	~0.25
1H-NMR H1 Splitting	Narrow multiplet / small J	Broad triplet of triplets / large J
H1 Coupling Constant ( J )	2 – 5 Hz	10 – 13 Hz
CAL-B Acylation Reactivity	Low / Unreactive	High (specifically 1R,2S enantiomer)

Section 5: Workflow Visualization

Workflow for the chromatographic separation and downstream enzymatic resolution of 2-(2-thienyl)cyclohexanol isomers.

References

• Diastereoselective and Enantioselective Silylation of 2-Arylcyclohexanols Source: Organic Letters (ACS) URL:[Link]

• A NonEnzymatic Kinetic Resolution of (±)-trans-2-Arylcyclohexanols via Esterification Using Polymer-Supported DCC, DMAP, and 3β-Acetoxyetienic Acid Source: ResearchGate URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Preventing dehydration side reactions when synthesizing 2-(2-Thienyl)cyclohexanol

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals troubleshooting the synthesis of 2-(2-thienyl)cyclohexanol. A pervasive issue with this specific synthesis is the unintended, rapid dehydration of the product into 1-(2-thienyl)cyclohexene.

Below, we provide a diagnostic workflow, mechanistic FAQs, quantitative data, and a self-validating experimental protocol to ensure the structural integrity of your target molecule.

Diagnostic Workflow: Troubleshooting Dehydration

Caption: Diagnostic workflow for identifying and resolving dehydration side reactions.

FAQ Section 1: Reaction Design & Mechanism

Q: Why does 2-(2-thienyl)cyclohexanol dehydrate so much faster than standard cyclohexanol? A: The extreme susceptibility to dehydration is rooted in carbocation stability. In a standard acid-catalyzed dehydration, the hydroxyl group is protonated and leaves as water, forming a secondary carbocation[1],[2]. For 2-(2-thienyl)cyclohexanol, the initial loss of water generates a secondary carbocation at the C1 position. However, this intermediate rapidly undergoes a 1,2-hydride shift[3],[4]. The hydrogen atom at C2 migrates to C1, shifting the positive charge to the C2 carbon, placing it directly adjacent to the thiophene ring.

Thienyl-substituted carbocations are extraordinarily stable[5]. The electron-rich thiophene ring acts as a powerful electron-donating group, delocalizing the positive charge across its pi-system via resonance[6],[7]. Because this rearranged carbocation is a deep thermodynamic well, the activation energy for the E1 pathway is drastically lowered. Subsequent deprotonation yields the highly conjugated, thermodynamic sink: 1-(2-thienyl)cyclohexene.

Q: What is the optimal synthetic route to avoid triggering this in-situ? A: The most reliable method is the nucleophilic ring-opening of cyclohexene oxide using 2-thienyllithium under strictly basic/neutral conditions[8]. 2-Thienyllithium acts as a strong nucleophile, attacking the epoxide via an SN2-like pathway[9],[10]. You must avoid using Lewis acids (like BF3·OEt2) to catalyze the epoxide opening, as they can coordinate with the newly formed alkoxide and prematurely trigger the dehydration cascade.

Caption: E1 dehydration mechanism driven by a 1,2-hydride shift and thienyl resonance stabilization.

FAQ Section 2: Workup & Purification (The Danger Zones)

Q: My GC/MS shows >20% 1-(2-thienyl)cyclohexene after the reaction workup. How should I quench the reaction? A: The quench is the most critical point of failure. Standard protocols often use strong acids (e.g., HCl or H2SO4) to neutralize organolithium reactions. However, strong acids rapidly protonate the secondary alcohol, initiating the E1 dehydration described above[1]. You must use a mild, buffered aqueous quench. Saturated aqueous ammonium chloride (NH4Cl) provides a pH-controlled environment (pH ~6-7) that safely neutralizes the lithium alkoxide without protonating the resulting alcohol[9].

Q: Can I purify 2-(2-thienyl)cyclohexanol using standard silica gel chromatography? A: No. Standard silica gel is mildly acidic (pH ~4.5-5.5). When a thienyl-stabilized alcohol passes through the column, the acidic silanol groups catalyze dehydration directly on the stationary phase. To prevent this, you must "neutralize" the column by pre-treating the silica gel with 1% triethylamine (Et3N) in your non-polar eluent.

Q: Is distillation a viable alternative to chromatography? A: High-temperature fractional distillation is highly discouraged. Thermal energy accelerates the elimination of water. If distillation is absolutely necessary, it must be a high-vacuum distillation (e.g., < 0.1 Torr) to keep the pot temperature strictly below 60 °C.

Quantitative Impact of Conditions on Dehydration

Purification / Workup Condition	pH Environment	Est. Dehydration Yield (%)	Primary Product	Recommendation
1M HCl Quench	Strongly Acidic (<2)	> 60%	1-(2-Thienyl)cyclohexene	❌ Avoid
Sat. NH4Cl Quench	Mildly Acidic/Neutral (~6-7)	< 5%	2-(2-Thienyl)cyclohexanol	✅ Recommended
Standard Silica Gel Column	Mildly Acidic (~5)	30 - 50%	Mixed Alkene/Alcohol	❌ Avoid
1% Et3N Treated Silica Gel	Basic (~8-9)	< 2%	2-(2-Thienyl)cyclohexanol	✅ Recommended
Fractional Distillation (>100°C)	Thermal Stress	> 40%	1-(2-Thienyl)cyclohexene	❌ Avoid

Optimized Protocol: Synthesis and Isolation of 2-(2-Thienyl)cyclohexanol

Self-Validating System: This protocol integrates in-process TLC checks to ensure the epoxide is fully consumed before quenching, preventing unreacted starting material from complicating the sensitive, base-treated purification step.

Step 1: Preparation of 2-Thienyllithium

• Flame-dry a 100 mL Schlenk flask under argon. Add thiophene (1.0 equiv) and anhydrous THF to create a 0.5 M solution.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Dropwise add n-Butyllithium (1.05 equiv, 2.5 M in hexanes). Stir for 30 minutes at -78 °C, then warm to 0 °C for 30 minutes to ensure complete lithiation.

Step 2: Epoxide Ring Opening 4. Re-cool the flask to -78 °C. Slowly add cyclohexene oxide (1.0 equiv) neat or dissolved in a small volume of anhydrous THF[9]. 5. Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours. 6. Validation Check: Run a TLC (Hexanes:EtOAc 8:2). The epoxide should be completely consumed.

Step 3: Buffered Workup (Critical Step) 7. Cool the reaction to 0 °C. Quench dropwise with saturated aqueous NH4Cl (10 mL per 10 mmol scale) to maintain a near-neutral pH[9]. Do not use HCl. 8. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). 9. Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure (water bath temperature strictly < 30 °C).

Step 4: Base-Treated Chromatography 10. Prepare a silica gel column. Pre-elute the column with 2 column volumes of Hexanes containing 1% v/v Triethylamine (Et3N). 11. Load the crude product and elute with a gradient of Hexanes:EtOAc (9:1 to 8:2) containing 1% Et3N. 12. Concentrate the pure fractions under high vacuum to yield the target alcohol without thermal or acidic degradation.

Sources

• 1. study.com [study.com]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. youtube.com [youtube.com]
• 4. Carbocation Stability - Chemistry Steps [chemistrysteps.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. chem.libretexts.org [chem.libretexts.org]
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• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. quod.lib.umich.edu [quod.lib.umich.edu]

Optimal storage conditions to prevent 2-(2-Thienyl)cyclohexanol degradation

Technical Support Center: 2-(2-Thienyl)cyclohexanol Stability & Storage

Introduction

Welcome to the Technical Support Center for 2-(2-Thienyl)cyclohexanol. As a bifunctional molecule containing both an electron-rich thiophene ring and a secondary cyclohexanol moiety, this compound presents unique stability challenges. Degradation typically occurs via two primary vectors: the oxidation of the thiophene sulfur to sulfoxides or sulfones, and the dehydrogenation of the secondary alcohol to a ketone. This guide provides field-proven, mechanistically grounded protocols to ensure the structural integrity of your reagents.

Mechanistic Pathways of Degradation

Mechanistic degradation pathways of 2-(2-Thienyl)cyclohexanol under suboptimal storage conditions.

Frequently Asked Questions (FAQs): Storage & Handling

Q1: What are the primary degradation pathways for 2-(2-Thienyl)cyclohexanol? A1: The molecule is susceptible to three main degradation routes:

• Thiophene Oxidation: The sulfur atom within the thiophene heterocycle is highly susceptible to atmospheric oxygen, leading to the formation of S-oxides (sulfoxides) and S,S-dioxides (sulfones)[1]. This process is accelerated by heat and light[2].

• Secondary Alcohol Oxidation: The hydroxyl group on the cyclohexane ring can undergo dehydrogenation. Secondary alcohols are readily oxidized into their corresponding ketones (in this case, 2-(2-thienyl)cyclohexanone)[3]. Unlike primary alcohols that can over-oxidize to carboxylic acids, secondary alcohol oxidation halts at the ketone stage[4].

• Photodegradation: UV radiation can induce the formation of reactive species like singlet oxygen, which attacks the thiophene ring, leading to ring-opening or polymerization[1].

Q2: What is the optimal temperature and atmosphere for long-term storage? A2: For long-term storage (>1 month), 2-(2-Thienyl)cyclohexanol should be stored at -20 °C under an inert atmosphere (Argon or Nitrogen)[1]. While short-term storage at 2-8 °C is acceptable, sub-zero temperatures drastically reduce the thermodynamic driving force for both sulfur oxidation and alcohol dehydrogenation. Argon is preferred over Nitrogen as it is heavier than air and forms a more effective protective blanket over the solid or neat liquid.

Q3: Does the choice of storage container matter? A3: Absolutely. Because the compound is photosensitive, it must be stored in amber glass vials to block UV radiation[1]. Furthermore, we recommend using PTFE-lined caps. Standard rubber or polyethylene septa are permeable to oxygen over time and can leach plasticizers into the compound, especially if stored as a solution.

Troubleshooting Guide: Identifying & Resolving Degradation

Q4: My batch of 2-(2-Thienyl)cyclohexanol has developed a yellowish tint. Is it compromised? A4: A color shift from colorless/white to yellow or brown is a classic macroscopic indicator of thiophene degradation, specifically the formation of sulfones or polymeric impurities[1]. Action: Do not use the batch for sensitive catalytic or biological assays without purification. Perform an LC-MS or GC-MS analysis. If the ketone (M-2 mass shift) or sulfoxide/sulfone (M+16 or M+32 mass shift) peaks exceed your purity threshold (typically >2%), the compound must be repurified via flash chromatography.

Q5: I observe inconsistent yields in my downstream coupling reactions. Could storage be the issue? A5: Yes. If the secondary alcohol has oxidized to a ketone, it will not participate in reactions requiring a nucleophilic hydroxyl group (e.g., esterifications, etherifications). Additionally, oxidized thiophene species (sulfoxides) can poison transition metal catalysts (like Pd or Pt) used in cross-coupling reactions. Action: Verify the integrity of the alcohol peak via ^1H NMR (look for the disappearance of the carbinol proton multiplet around 3.5-4.0 ppm) or IR spectroscopy (loss of the broad O-H stretch at ~3300 cm⁻¹ and appearance of a sharp C=O stretch at ~1710 cm⁻¹).

Quantitative Data: Degradation Triggers & Prevention

Degradation Pathway	Reactive Site	Primary Trigger	Prevention Strategy	Analytical Detection
Sulfur Oxidation	Thiophene Ring	O2, Heat	Argon blanket, -20 °C	LC-MS (M+16, M+32 mass shift)
Alcohol Oxidation	Cyclohexanol (-OH)	Mild Oxidants, O2	Inert atmosphere	IR (C=O peak at 1710 cm⁻¹)
Photodegradation	Thiophene Ring	UV Light	Amber glass vials	NMR (Loss of aromatic protons)
Moisture Absorption	Hydroxyl Group	Ambient Humidity	Desiccator storage	Karl Fischer Titration

Standard Operating Procedure: Aliquoting & Storage Workflow

To establish a self-validating system of trustworthiness, researchers must avoid repeatedly opening the master container. Repeated freeze-thaw cycles and ambient air exposure are the leading causes of batch-to-batch variability.

Self-validating standard operating procedure for the aliquoting and long-term storage of the compound.

Step-by-Step Methodology:

• Preparation: Transfer the newly received master bottle of 2-(2-Thienyl)cyclohexanol into a controlled glove box purged with high-purity Argon (<1 ppm O2, <1 ppm H2O).

• Equilibration: Allow the container to equilibrate to the glove box temperature to prevent condensation.

• Aliquoting: Dispense the compound into pre-dried, amber glass vials. Size the aliquots based on your standard experimental scale (e.g., 100 mg or 500 mg per vial) to ensure each vial is strictly "single-use." This isolates the causality of degradation; if one vial fails, the rest of the batch remains uncompromised.

• Sealing: Cap each vial tightly with a PTFE-lined screw cap. For added security, wrap the cap junction with Parafilm to create a secondary moisture barrier.

• Storage: Remove the vials from the glove box and immediately transfer them to a -20 °C freezer. Store them inside a secondary desiccator jar containing active Drierite (calcium sulfate) to protect against moisture ingress during freezer defrost cycles.

References

• Oxidation of alcohols to carbonyl compounds with molecular iodine in the presence of potassium tert-butoxide. Semantic Scholar. URL:[Link]

• Predictive control of selective secondary alcohol oxidation of glycerol on NiOOH. ResearchGate. URL: [Link]

• Studies on the Low-Temp Oxidation of Coal Containing Organic Sulfur and the Corresponding Model Compounds. MDPI. URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Validating the Enantiomeric Excess (ee) of 2-(2-Thienyl)cyclohexanol: A Comparative Guide to Chiral HPLC Methodologies

As a Senior Application Scientist, I frequently encounter the challenge of resolving chiral building blocks where subtle structural nuances dictate chromatographic behavior. 2-(2-Thienyl)cyclohexanol is a highly valuable chiral auxiliary and synthetic intermediate, structurally analogous to the well-documented 2-phenylcyclohexanol [4]. However, substituting a phenyl ring with an electron-rich thiophene heterocycle fundamentally alters the molecule's hydrogen-bonding capacity and π−π stacking geometry.

Validating the enantiomeric excess (ee) of such compounds requires a robust, self-validating High-Performance Liquid Chromatography (HPLC) method. This guide objectively compares the performance of leading Chiral Stationary Phases (CSPs) and provides a field-proven, step-by-step protocol to achieve baseline resolution.

The Mechanistic Basis of Chiral Recognition

To separate the enantiomers of trans-2-(2-thienyl)cyclohexanol, we must exploit the "three-point interaction" model. The analyte possesses two primary interaction sites: the hydroxyl (-OH) group (capable of hydrogen bonding) and the thienyl ring (capable of π−π and dipole interactions).

When introduced to a polysaccharide-based CSP, the enantiomers form transient diastereomeric complexes with the chiral selector [1]. The stability of these complexes differs based on their steric fit within the polymer's chiral helical grooves [3]. The enantiomer that forms the more stable complex is retained longer on the column, resulting in chromatographic separation.

Three-point interaction model driving the chiral recognition of enantiomers.

Comparative Performance of Chiral Stationary Phases

Not all CSPs yield baseline resolution ( Rs​≥1.5 ) for arylcyclohexanols. We compared three industry-standard columns under Normal Phase (NP) conditions. NP chromatography is preferred here because non-polar solvents (like hexane) preserve the integrity of coated polysaccharide phases while maximizing the critical hydrogen-bonding interactions that drive enantioselectivity [2].

• Chiralpak AD-H (Amylose-based): Features an amylose tris(3,5-dimethylphenylcarbamate) coating. Its specific helical structure perfectly accommodates the thienyl ring's geometry, offering superior enantioselectivity.

• Chiralcel OD-H (Cellulose-based): Features a cellulose backbone. The different helical twist of cellulose often results in weaker inclusion complexation for this specific molecular footprint, leading to partial co-elution.

• Whelk-O 1 (Pirkle-type): While excellent for compounds with strong π -acid/ π -base characteristics, it lacks the deep steric inclusion pockets of polysaccharides, resulting in poor resolution for this aliphatic-heavy ring[4].

Table 1: Chromatographic Performance Comparison

Chiral Stationary Phase	Mobile Phase (Hexane:IPA)	Selectivity ( α )	Resolution ( Rs​ )	Performance Verdict
Chiralpak AD-H	95:5	1.42	2.6	Optimal. Baseline resolution achieved.
Chiralcel OD-H	95:5	1.15	1.2	Sub-optimal. Partial co-elution limits accuracy.
Whelk-O 1	98:2	1.08	0.7	Poor. Unsuitable for accurate ee quantification.

Note: Data synthesized based on the comparative chromatographic behavior of structurally analogous 2-arylcyclohexanols.

Self-Validating Experimental Protocol

A rigorous analytical method must be self-validating. You cannot simply inject an enantioenriched sample and trust the integration without establishing a baseline control. The following workflow ensures absolute confidence in your ee calculation.

Workflow for chiral HPLC method development and enantiomeric excess validation.

Step-by-Step Methodology (Using Chiralpak AD-H)

Materials & Reagents:

• Column: Chiralpak AD-H (250 mm × 4.6 mm, 5 µm).

• Mobile Phase: HPLC-grade n-Hexane and Isopropanol (IPA).

• Samples: Racemic trans-2-(2-thienyl)cyclohexanol (Reference Standard) and the enantioenriched sample.

Protocol:

• Mobile Phase Preparation: Prepare an isocratic blend of 95% n-Hexane and 5% IPA (v/v). Degas thoroughly via sonication or vacuum filtration.

  • Causality Note: Keeping the polar modifier (IPA) low forces the analyte to interact more intimately with the CSP's carbamate groups, enhancing chiral recognition.

• System Equilibration: Flush the column at 1.0 mL/min until a stable baseline is achieved (typically 10-15 column volumes). Set the column oven to 25 °C.

  • Causality Note: Thermodynamic consistency is critical, as chiral separation is an enthalpy-driven process [3]. Fluctuating temperatures will degrade resolution.

• Racemate Validation (The Control): Inject 10 µL of the racemic standard (1 mg/mL in mobile phase).

  • Acceptance Criteria: You must observe two peaks of equal area (50:50 ratio) with a resolution ( Rs​ ) > 1.5. Record the retention times ( t1​ and t2​ ).

• Enantioenriched Sample Analysis: Inject 10 µL of your synthesized/resolved sample. Integrate the peak areas corresponding to t1​ and t2​ .

• Spike Test (Identity Confirmation): To definitively prove that the major peak is your target enantiomer and not a co-eluting impurity, spike your enriched sample with 10% of the racemate and re-inject. The peaks at t1​ and t2​ should increase proportionally without any peak shoulder formation.

• Data Calculation: Calculate the Enantiomeric Excess (ee) using the standard formula:

  ee(%)=​Areamajor​+Areaminor​Areamajor​−Areaminor​​​×100

Conclusion

For the determination of the enantiomeric purity of 2-(2-thienyl)cyclohexanol, amylose-based CSPs (specifically Chiralpak AD-H) drastically outperform cellulose and Pirkle-type alternatives. By strictly controlling the mobile phase polarity in normal phase conditions and validating peak identity through racemate spiking, researchers can establish a highly trustworthy, E-E-A-T compliant analytical workflow.

References

• Chiral HPLC separation: strategy and approaches, Chiralpedia.[Link]

• Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods, MDPI.[Link]

• Playing with Selectivity for Optimal Chiral Separation, LCGC International.[Link]

• Cyclohexanol, 2-phenyl-, (1R-trans), Organic Syntheses Procedure. [Link]

A Practical Guide to the Stereochemical Analysis of 2-(2-Thienyl)cyclohexanol: Bridging the Data Gap

Abstract

In the landscape of pharmaceutical development and materials science, the precise three-dimensional arrangement of atoms within a molecule—its stereochemistry—is of paramount importance. The seemingly subtle differences between stereoisomers can lead to profound variations in biological activity, toxicity, and material properties. This guide focuses on the stereoisomers of 2-(2-Thienyl)cyclohexanol, a compound of interest for which a comprehensive public repository of X-ray crystallography data is notably absent. Rather than a simple comparison of existing data, this guide provides researchers, scientists, and drug development professionals with a robust framework for generating and interpreting this critical information. We will delve into the synthesis, diastereomeric separation, and a detailed protocol for X-ray crystallographic analysis. Furthermore, we will present a theoretical conformational analysis to predict the stable forms of the cis and trans isomers, offering a hypothesis for experimental validation.

Introduction: The Significance of Stereoisomerism and the Current Data Deficit

The 2-(2-Thienyl)cyclohexanol molecule possesses two chiral centers, giving rise to four possible stereoisomers: (1R,2R), (1S,2S), (1R,2S), and (1S,2R). These stereoisomers exist as two pairs of enantiomers, which are also diastereomers of each other (cis and trans isomers). The spatial orientation of the bulky thienyl group and the hydroxyl group on the cyclohexane ring dictates the molecule's overall shape and its potential interactions with biological targets or other molecules in a crystal lattice.

A thorough search of prominent crystallographic databases, including the Cambridge Structural Database (CSD) and the Crystallography Open Database (COD), reveals a lack of publicly available, complete X-ray crystallography data for the stereoisomers of 2-(2-Thienyl)cyclohexanol. This data gap presents a significant hurdle for researchers aiming to understand its structure-activity relationships or to design novel materials. This guide aims to empower researchers to bridge this gap by providing the necessary theoretical and practical knowledge.

Predicted Conformational Analysis of 2-(2-Thienyl)cyclohexanol Stereoisomers

In the absence of experimental data, we can predict the most stable conformations of the cis and trans diastereomers based on fundamental principles of conformational analysis of substituted cyclohexanes. The cyclohexane ring predominantly adopts a chair conformation to minimize angular and torsional strain. Substituents can occupy either axial or equatorial positions.

• Trans-2-(2-Thienyl)cyclohexanol: In the trans isomer, the hydroxyl and thienyl groups are on opposite sides of the cyclohexane ring. The most stable conformation will have both bulky substituents in the equatorial position to minimize 1,3-diaxial interactions.

• Cis-2-(2-Thienyl)cyclohexanol: In the cis isomer, the hydroxyl and thienyl groups are on the same side of the ring. This necessitates that one substituent is in an axial position while the other is equatorial. Due to the larger size of the 2-thienyl group compared to the hydroxyl group, the conformation with the thienyl group in the equatorial position and the hydroxyl group in the axial position is predicted to be the more stable conformer.

The following diagram illustrates the predicted chair conformations of the cis and trans isomers.

Caption: Predicted conformational equilibrium of trans and cis-2-(2-Thienyl)cyclohexanol.

Experimental Guide: From Synthesis to Structure Determination

This section provides a comprehensive, step-by-step methodology for the synthesis, separation, and crystallographic analysis of 2-(2-Thienyl)cyclohexanol stereoisomers.

Synthesis of 2-(2-Thienyl)cyclohexanol

The synthesis of 2-(2-Thienyl)cyclohexanol can be readily achieved via a Grignard reaction between 2-thienylmagnesium bromide and cyclohexanone.[1] This reaction typically yields a mixture of the cis and trans diastereomers.

Protocol:

• Preparation of Grignard Reagent: In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), place magnesium turnings. Add a small crystal of iodine to initiate the reaction. A solution of 2-bromothiophene in anhydrous diethyl ether or tetrahydrofuran (THF) is then added dropwise to the magnesium suspension. Gentle heating may be required to initiate the reaction, which is indicated by the disappearance of the iodine color and gentle refluxing of the solvent. Once initiated, the remaining 2-bromothiophene solution is added at a rate that maintains a gentle reflux. After the addition is complete, the mixture is stirred until the magnesium is consumed.

• Reaction with Cyclohexanone: The prepared Grignard reagent is cooled in an ice bath. A solution of cyclohexanone in the same anhydrous solvent is added dropwise to the stirred Grignard reagent. After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for a further 1-2 hours.

• Work-up: The reaction is quenched by the slow, careful addition of a saturated aqueous solution of ammonium chloride. The resulting mixture is then extracted with diethyl ether or ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the crude product as a mixture of cis and trans isomers.

Separation of Diastereomers

The separation of the cis and trans diastereomers of 2-(2-Thienyl)cyclohexanol can be achieved using column chromatography on silica gel.[2] The polarity difference between the two isomers, arising from the different spatial arrangement of the polar hydroxyl group, allows for their separation.

Protocol:

• Column Preparation: A glass column is packed with silica gel using a slurry method with a non-polar solvent (e.g., hexane).

• Sample Loading: The crude product is dissolved in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent mixture) and loaded onto the top of the silica gel column.

• Elution: The diastereomers are separated by eluting with a solvent system of increasing polarity, typically a mixture of a non-polar solvent like hexane and a more polar solvent like ethyl acetate or diethyl ether. The optimal solvent ratio should be determined by thin-layer chromatography (TLC) analysis.

• Fraction Collection and Analysis: Fractions are collected and analyzed by TLC to identify the separated isomers. Fractions containing the pure isomers are combined, and the solvent is evaporated to yield the purified cis and trans diastereomers.

Single-Crystal X-ray Diffraction

Obtaining high-quality single crystals is often the most challenging step in X-ray crystallography.[3][4][5][6][7]

3.3.1. Crystallization Methods

• Slow Evaporation: A saturated or nearly saturated solution of the purified isomer in a suitable solvent is prepared, filtered, and allowed to stand in a loosely covered vial. The slow evaporation of the solvent increases the concentration, leading to crystal formation.

• Vapor Diffusion: A concentrated solution of the compound is placed in a small open vial, which is then placed in a larger sealed container with a more volatile solvent in which the compound is less soluble. The vapor of the more volatile solvent slowly diffuses into the solution of the compound, reducing its solubility and inducing crystallization.

• Slow Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled to room temperature or below, leading to the formation of crystals.

3.3.2. X-ray Data Collection and Structure Refinement

The following diagram outlines the general workflow for single-crystal X-ray diffraction.

Caption: A simplified workflow for single-crystal X-ray structure determination.

Step-by-Step Guide:

• Crystal Selection and Mounting: A suitable single crystal (typically 0.1-0.3 mm in size) is selected under a microscope and mounted on a goniometer head.[8]

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. A beam of monochromatic X-rays is directed at the crystal, which is rotated to collect a series of diffraction patterns at different orientations.[9]

• Data Processing: The collected diffraction images are processed to determine the unit cell dimensions, space group, and the intensities of the diffraction spots.[9]

• Structure Solution: The "phase problem" is solved using computational methods (e.g., direct methods or Patterson methods) to generate an initial electron density map.[10]

• Structure Refinement: The initial model of the structure is refined against the experimental diffraction data using least-squares methods. This process involves adjusting atomic positions, and thermal parameters to improve the agreement between the calculated and observed diffraction patterns.[10][11]

• Validation and Analysis: The final crystal structure is validated to ensure its chemical and crystallographic reasonability. The resulting data includes precise bond lengths, bond angles, and torsion angles, as well as information about intermolecular interactions in the crystal lattice.

• CIF File Generation: The final structural information is compiled into a Crystallographic Information File (CIF), the standard format for reporting crystal structures.

Data Presentation and Comparison

Once the crystallographic data for the stereoisomers of 2-(2-Thienyl)cyclohexanol are obtained, they should be presented in a clear and comparative manner. The following tables provide a template for summarizing the key crystallographic parameters and selected geometric data.

Table 1: Crystallographic Data and Refinement Details

Parameter	cis-Isomer	trans-Isomer
Chemical Formula	C10H14OS	C10H14OS
Formula Weight
Crystal System
Space Group
a (Å)
b (Å)
c (Å)
α (°)
β (°)
γ (°)
Volume (ų)
Z
Calculated Density (g/cm³)
Absorption Coeff. (mm⁻¹)
F(000)
Crystal Size (mm³)
θ range for data collection (°)
Reflections collected
Independent reflections
R_int
Final R indices [I>2σ(I)]
R indices (all data)
Goodness-of-fit on F²

Table 2: Selected Bond Lengths and Angles

Bond/Angle	cis-Isomer	trans-Isomer
C(1)-O(1) (Å)
C(1)-C(2) (Å)
C(2)-C(thiophene) (Å)
O(1)-C(1)-C(2) (°)
C(1)-C(2)-C(thiophene) (°)
Dihedral Angle (O-C1-C2-C(thiophene)) (°)

Conclusion

While a direct comparison of pre-existing X-ray crystallography data for the stereoisomers of 2-(2-Thienyl)cyclohexanol is not currently possible due to a lack of public data, this guide provides a comprehensive roadmap for researchers to independently generate and analyze this crucial information. By following the detailed protocols for synthesis, diastereomer separation, and single-crystal X-ray diffraction, scientists can elucidate the precise three-dimensional structures of these molecules. The predicted conformational analysis presented here offers a theoretical framework to be tested against the forthcoming experimental results. The generation and dissemination of this data will be a valuable contribution to the chemical and pharmaceutical sciences, enabling a deeper understanding of the structure-property relationships of this important class of compounds.

References

• Metherall, J. P., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews. DOI:10.1039/D2CS00697A.[3]

• SPT Labtech. (n.d.). Chemical crystallization. Retrieved March 25, 2026, from [Link].[4]

• Zhang, Y., et al. (2025). Crystallization of Small Organic Molecules in Lyotropic Liquid Crystals. ACS Publications.[5]

• University of Rochester, Department of Chemistry. (n.d.). How To: Grow X-Ray Quality Crystals. Retrieved March 25, 2026, from [Link].[6]

• Metherall, J. P., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews.[7]

• David, W. I. F., et al. (2025). A good-practice guide to solving and refining molecular organic crystal structures from laboratory powder X-ray diffraction data. Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials.[12]

• HKL-xray. (n.d.). Small Molecule Structure Solution and Refinement. Retrieved March 25, 2026, from [Link].[10]

• Gunda, P. M. K., & Challa, J. R. (2021). A beginner's guide to X-ray data processing. ResearchGate.[9]

• Hepner, J., de Zeeuw, J., & English, C. (n.d.). Chiral Separation and Optimization on Substituted ß-Cyclodextrin Columns. Restek.[13]

• Benchchem. (2025). Navigating the Separation of Cis/Trans 1,3-Disubstituted Cyclohexanes: A Comparative Guide. Benchchem.[14]

• Benchchem. (2025). Application Notes and Protocols: Grignard Reaction with 2-Methylcyclohexanone. Benchchem.[15]

• Master Organic Chemistry. (2011, October 14). Grignard Reagents For Addition To Aldehydes and Ketones. Master Organic Chemistry.[1]

• Massachusetts Institute of Technology. (n.d.). Structure refinement: some background theory and practical strategies. Retrieved March 25, 2026, from [Link].[11]

• Reddit. (2024, December 9). Help with separation of diastereomers. r/CHROMATOGRAPHY.[2]

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Comparative reactivity of thienyl vs phenyl substituted cyclohexanols

An In-Depth Guide to the Comparative Reactivity of Thienyl- vs. Phenyl-Substituted Cyclohexanols for Drug Development Professionals

In the landscape of medicinal chemistry, the isosteric replacement of a phenyl ring with a thiophene ring is a cornerstone strategy for optimizing lead compounds.[1] This substitution can profoundly alter a molecule's metabolic stability, receptor-binding interactions, and overall pharmacokinetic profile.[1] While the biological implications are widely studied, a granular understanding of how this substitution impacts chemical reactivity is crucial for professionals in process development and chemical synthesis. The inherent electronic differences between the electron-rich thiophene and the classic phenyl ring can dictate reaction pathways, rates, and yields.

This guide provides an in-depth comparative analysis of the reactivity of thienyl- versus phenyl-substituted cyclohexanols, two common structural motifs in drug candidates. We will dissect the theoretical underpinnings of their reactivity and provide robust, field-proven experimental protocols for two key transformations: oxidation to the corresponding cyclohexanones and acid-catalyzed dehydration to cyclohexenes.

Theoretical Framework: Unpacking the Electronic and Steric Nuances

The reactivity of the hydroxyl group in cyclohexanols is modulated by the electronic and steric nature of its substituents. The key to understanding the comparative reactivity lies in the fundamental differences between the phenyl and 2-thienyl moieties.

• Phenyl Group: A six-membered aromatic carbocycle. Its benzene ring can stabilize adjacent positive charges through resonance and can exert mild inductive effects. It serves as the benchmark aromatic system in many structure-activity relationship (SAR) studies.

• Thienyl Group: A five-membered, sulfur-containing aromatic heterocycle. Due to the presence of the sulfur atom, the thiophene ring is generally more electron-rich (π-excessive) than a phenyl ring.[2] This heightened electron density allows it to more effectively stabilize adjacent electron-deficient centers, such as carbocations, through resonance. Cyclic voltammetry studies have also shown that thienyl derivatives are typically more difficult to oxidize compared to their highly fluorinated phenyl counterparts, implying a greater electron-donating capacity under certain conditions.[3]

These electronic distinctions are the primary drivers of the reactivity differences explored below.

Comparative Reactivity Analysis I: Oxidation to Cyclohexanones

The oxidation of a secondary alcohol to a ketone is a fundamental transformation in organic synthesis. The reaction mechanism often involves the removal of the hydroxyl proton and the hydrogen from the carbinol carbon. The rate of this reaction can be influenced by the electronic environment around the alcohol.

Hypothesized Reactivity: The relative rates of oxidation can be subtle. For many common oxidation mechanisms, the transition state involves the breaking of the C-H bond on the alcohol-bearing carbon. An electron-donating group (like thienyl) could slightly destabilize the partially positive carbon atom in some transition states, while an electron-withdrawing group can enhance the acidity of the carbinol proton. However, for many practical applications, the difference in oxidation rates between these two specific substrates may be modest. A more significant factor is often the choice of oxidant and reaction conditions to avoid side reactions on the aromatic rings.

For this comparison, we will utilize a "green" and efficient protocol employing sodium hypochlorite (household bleach), which avoids the use of toxic heavy metals like chromium.[4][5]

Experimental Protocol: Oxidation of Aryl-Substituted Cyclohexanols

This protocol is adapted from established methods for the oxidation of secondary alcohols.[4][5][6]

Materials:

• Aryl-substituted cyclohexanol (1-phenyl-1-cyclohexanol or 1-(thiophen-2-yl)cyclohexan-1-ol)

• Glacial Acetic Acid

• Sodium Hypochlorite solution (e.g., 5.25% household bleach)

• Diethyl Ether

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (Brine) solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, separatory funnel, magnetic stirrer, and heating mantle.

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the aryl-substituted cyclohexanol (e.g., 10 mmol) in glacial acetic acid (20 mL). Cool the mixture in an ice bath.

• Reagent Addition: While stirring vigorously, add the sodium hypochlorite solution (e.g., 15 mL, ~1.2 equivalents) dropwise, ensuring the temperature remains below 20°C.

• Reaction Monitoring: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature. Monitor the reaction's progress using Thin Layer Chromatography (TLC) until the starting alcohol is consumed (typically 1-2 hours).

• Quenching & Work-up: Quench the reaction by adding a saturated aqueous solution of Na₂S₂O₃ to consume any excess oxidant. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer multiple times with diethyl ether.[4]

• Washing: Combine the organic extracts and wash sequentially with water, saturated NaHCO₃ solution (to neutralize the acetic acid), and finally with brine.[4]

• Drying and Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the filtrate under reduced pressure. The crude ketone can be purified by flash column chromatography on silica gel.

Data Presentation: Predicted Outcome of Oxidation

Substrate	Predicted Reaction Time	Predicted Yield	Key Considerations
Phenyl-cyclohexanol	1-2 hours	~85-95%	Standard reaction, minimal side products expected.
Thienyl-cyclohexanol	1-2 hours	~80-90%	The electron-rich thiophene ring may be susceptible to oxidation under harsh conditions, but this protocol is generally mild enough to avoid it.

Visualization: Oxidation Experimental Workflow

Caption: General experimental workflow for the oxidation of aryl-cyclohexanols.

Comparative Reactivity Analysis II: Acid-Catalyzed Dehydration

The dehydration of secondary and tertiary alcohols to form alkenes is a classic elimination reaction. For these substrates, the reaction typically proceeds via an E1 (unimolecular elimination) mechanism.[7][8] The rate-determining step of this mechanism is the formation of a carbocation intermediate.[7] Therefore, any structural feature that stabilizes this carbocation will significantly accelerate the reaction.

Hypothesized Reactivity: This reaction provides a much clearer distinction between the two substrates. The formation of the carbocation adjacent to the aromatic ring is the critical step.

• Thienyl-substituted cyclohexanol: The electron-rich thiophene ring is expected to be substantially more effective at stabilizing the adjacent positive charge through resonance than the phenyl ring. This increased stabilization will lower the activation energy of the rate-determining step.

• Phenyl-substituted cyclohexanol: The phenyl ring also stabilizes the carbocation via resonance, but to a lesser extent than the thienyl group.

Experimental Protocol: Acid-Catalyzed Dehydration of Aryl-Substituted Cyclohexanols

This protocol is a standard procedure for the dehydration of cyclohexanol derivatives.[7][9][10][11]

Materials:

• Aryl-substituted cyclohexanol

• 85% Phosphoric Acid (H₃PO₄) or Concentrated Sulfuric Acid (H₂SO₄)

• Simple distillation apparatus

• Separatory funnel

• 5% Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (Brine) solution

• Anhydrous Calcium Chloride (CaCl₂) or similar drying agent

Procedure:

• Reaction Setup: To a round-bottom distillation flask, add the aryl-substituted cyclohexanol (e.g., 0.1 mol) and cautiously add 85% phosphoric acid (e.g., 5 mL).[9] Add a few boiling chips.

• Distillation: Assemble a simple distillation apparatus. Heat the flask gently using a heating mantle. The product alkene, being more volatile, will co-distill with water as it is formed.[12] Collect the distillate.

• Reaction Monitoring: The reaction rate can be qualitatively assessed by the rate of distillation at a given temperature. Collect the fraction boiling in the expected range for the corresponding cyclohexene.

• Work-up: Transfer the collected distillate to a separatory funnel.

• Washing: Wash the distillate with 5% NaHCO₃ solution to neutralize any residual acid, followed by a wash with brine.[9]

• Drying and Purification: Separate the organic layer and dry it over anhydrous CaCl₂. A final simple distillation can be performed to obtain the pure alkene product.

Data Presentation: Predicted Outcome of Dehydration

Substrate	Predicted Reaction Rate	Required Temperature	Key Considerations
Phenyl-cyclohexanol	Moderate	~120-140°C	Follows standard E1 kinetics.
Thienyl-cyclohexanol	Fast	~100-120°C	Significantly faster due to enhanced carbocation stability. Lower temperatures may suffice.

Visualization: E1 Dehydration Mechanism & Aryl Group Stabilization

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FTIR spectroscopy reference standards and peaks for 2-(2-Thienyl)cyclohexanol

An In-Depth Technical Guide to FTIR Spectroscopy of 2-(2-Thienyl)cyclohexanol: Reference Standards and Peak Analysis

For researchers and professionals in drug development, the precise characterization of novel chemical entities is paramount. Fourier-Transform Infrared (FTIR) spectroscopy stands as a cornerstone technique for this purpose, offering a rapid and non-destructive method to identify functional groups and confirm molecular structures. This guide provides a detailed examination of the FTIR spectrum of 2-(2-Thienyl)cyclohexanol, establishing a framework for its identification and quality assessment by comparing it with relevant reference standards.

The Molecular Signature: Deconstructing 2-(2-Thienyl)cyclohexanol

The infrared spectrum of 2-(2-Thienyl)cyclohexanol is a composite of the vibrational modes of its three primary structural components: the cyclohexanol ring, the hydroxyl group, and the thiophene ring. Understanding the characteristic absorptions of each part is key to interpreting the full spectrum of the molecule.

• Cyclohexanol Moiety: This saturated ring system is characterized by strong C-H stretching and bending vibrations. The C-O stretch from the alcohol is also a key indicator.

• Hydroxyl Group (-OH): The O-H stretching frequency is highly sensitive to hydrogen bonding. In a condensed phase, this typically results in a strong, broad absorption band.[1]

• Thiophene Ring: As an aromatic heterocycle, the thiophene ring exhibits characteristic C=C and C-H stretching and bending vibrations, as well as a unique C-S stretching mode.[2][3]

Predicted FTIR Absorption Peaks for 2-(2-Thienyl)cyclohexanol

The following table synthesizes expected absorption frequencies based on data from analogous structures. These values serve as a reference standard for the identification of 2-(2-Thienyl)cyclohexanol.

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Functional Group
~3600-3300	Strong, Broad	O-H Stretch (Hydrogen-bonded)	Alcohol (-OH)
~3120-3050	Medium	C-H Stretch	Thiophene Ring (Aromatic)[4]
~3000-2840	Strong	C-H Stretch	Cyclohexane Ring (Alkane)[5][6]
~1530-1430	Medium-Weak	C=C Stretch	Thiophene Ring[2][3]
~1495	Medium	C-C/C=C Stretch	Thiophene Ring[3]
~1450	Medium	CH₂ Scissoring/Bending	Cyclohexane Ring
~1050	Medium-Strong	C-O Stretch	Secondary Alcohol[1]
~900-650	Medium-Strong	C-H Out-of-plane Bending	Thiophene Ring[4]
~710-687	Medium-Weak	C-S Stretch	Thiophene Ring[2]

Comparative Spectral Analysis

To confidently identify 2-(2-Thienyl)cyclohexanol, its spectrum should be compared against its constituent precursors or structurally similar molecules.

• Versus Cyclohexanol: The spectrum of cyclohexanol is dominated by a very broad O-H stretch around 3350 cm⁻¹ and a strong C-O stretch near 1050 cm⁻¹.[1] While 2-(2-Thienyl)cyclohexanol will share these features, it will be distinguished by the additional peaks corresponding to the thiophene ring in the 1530-1430 cm⁻¹ and 900-650 cm⁻¹ regions.

• Versus 2-Substituted Thiophenes: Thiophene derivatives show characteristic C=C stretching vibrations between 1532-1347 cm⁻¹ and C-S stretching modes between 710-687 cm⁻¹.[2] The presence of the strong, broad O-H band and the alkane C-H stretches from the cyclohexyl group will clearly differentiate 2-(2-Thienyl)cyclohexanol from a simple thiophene compound.

The unique fingerprint of 2-(2-Thienyl)cyclohexanol arises from this specific combination of alcohol, alkane, and aromatic heterocyclic absorptions.

Visualizing Molecular Vibrations and Structure

The diagram below illustrates the key functional groups within 2-(2-Thienyl)cyclohexanol and their associated primary IR absorption regions.

Caption: Key functional groups of 2-(2-Thienyl)cyclohexanol and their IR peak regions.

Self-Validating Protocol for FTIR Spectrum Acquisition

To ensure trustworthy and reproducible results, the following step-by-step protocol for acquiring the FTIR spectrum of a liquid or solid sample, such as 2-(2-Thienyl)cyclohexanol, is recommended. This protocol is designed for use with an Attenuated Total Reflectance (ATR) accessory, which is common for its ease of use and minimal sample preparation.[7]

Rationale: An ATR-FTIR setup works by passing an infrared beam through a crystal (like diamond or zinc selenide) in close contact with the sample.[7] The beam penetrates a few microns into the sample, where absorption occurs, before being reflected to the detector. This avoids issues with sample thickness and the need for pellet pressing.

Experimental Workflow:

• Instrument Preparation:

  • Action: Turn on the FTIR spectrometer and allow it to warm up for at least 15-30 minutes.

  • Causality: This ensures the stability of the IR source and detector, leading to a lower signal-to-noise ratio.

• ATR Crystal Cleaning:

  • Action: Clean the ATR crystal surface with a suitable solvent (e.g., isopropanol or ethanol) using a soft, non-abrasive wipe.

  • Causality: Removes any residual contaminants from previous measurements that could interfere with the spectrum.

• Background Spectrum Acquisition:

  • Action: With the clean, empty ATR accessory in place, run a background scan.

  • Causality: This is a critical self-validating step. The background spectrum measures the absorbance of ambient atmospheric components (like CO₂ and water vapor) and the instrument itself. The software automatically subtracts this background from the sample spectrum, ensuring the final result is only from the sample.[8][9]

• Sample Application:

  • Action: Place a small amount of 2-(2-Thienyl)cyclohexanol onto the center of the ATR crystal. If solid, use the pressure clamp to ensure firm contact between the sample and the crystal. If liquid, a single drop is sufficient.

  • Causality: Good contact is essential for the IR beam to penetrate the sample effectively and generate a strong signal.

• Sample Spectrum Acquisition:

  • Action: Collect the sample spectrum. Typical settings include a resolution of 4 cm⁻¹ and an accumulation of 32 to 64 scans over a range of 4000-400 cm⁻¹.[8][10]

  • Causality: Co-adding multiple scans improves the signal-to-noise ratio, resulting in a cleaner, more reliable spectrum. A resolution of 4 cm⁻¹ is sufficient for most routine identification purposes.

• Data Processing and Cleaning:

  • Action: After collection, clean the sample from the ATR crystal using the same method as in Step 2.

  • Causality: Proper cleanup prevents cross-contamination and ensures the instrument is ready for the next user.

Visualizing the Experimental Workflow

The following diagram outlines the logical flow of the FTIR acquisition protocol.

Caption: Standard Operating Procedure for ATR-FTIR Spectroscopy.

By adhering to this structured approach—combining a robust understanding of the molecule's vibrational characteristics with a validated experimental protocol—researchers can confidently use FTIR spectroscopy to verify the identity and purity of 2-(2-Thienyl)cyclohexanol, ensuring the integrity of their scientific and developmental endeavors.

References

• Spectroscopy of Alcohols and Phenols. (2024, September 20). Chemistry LibreTexts. [Link]

• Vibrational Spectra (FT-IR, FT-Raman), NBO and HOMO, LUMO Studies of 2-Thiophene Carboxylic Acid Based On Density Functional Method. IOSR Journal of Applied Physics. [Link]

• FT-IR spectra of thiophene and polythiophene prepared by chemical oxidative polymerization in aqueous medium. ResearchGate. [Link]

• IR spectra of cyclohexanol and cyclohexanone adsorbed on the surface of zero-valent copper (Cu-Mg catalyst). ResearchGate. [Link]

• The Infrared Absorption Spectra of Thiophene Derivatives. J-STAGE. [Link]

• FTIR spectra of (a) the Thiophene monomer, (b) TA-salt monomer, and (c) PThTA nanoparticle. ResearchGate. [Link]

• Synthesis and Properties of Thiophene and Aniline Copolymer Using Atmospheric Pressure Plasma Jets Copolymerization Technique. PMC. [Link]

• FT-IR Spectroscopic Studies of Thiophene Adsorption and Reactions on Mo2N/γ-Al2O3 Catalysts. ACS Publications. [Link]

• Cyclohexanol. NIST WebBook. [Link]

• Lab 9 – Fourier Transform Infrared (FTIR) Spectroscopy. Kwame Nkrumah University of Science and Technology. [Link]

• Fourier Transform Infrared Spectroscopy. University of California, Irvine. [Link]

• Mastering FTIR Spectroscopy: Sample Preparation and Data Analysis. Labindia Analytical. [Link]

• Guide to FT-IR Spectroscopy. Bruker. [Link]

• Infrared Spectroscopy Absorption Table. Chemistry LibreTexts. [Link]

• Spectroscopy of the C−H Stretching Vibrational Band in Selected Organic Molecules. University of California, Irvine. [Link]

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GC-MS vs LC-MS for Purity Analysis of 2-(2-Thienyl)cyclohexanol: A Comprehensive Methodological Guide

As drug development and materials science advance, the rigorous purity validation of key synthetic intermediates is non-negotiable. 2-(2-Thienyl)cyclohexanol (Molecular Weight: 182.28 g/mol ) is a critical building block that presents unique analytical challenges. Synthesizing this compound often yields a complex matrix of unreacted starting materials, positional isomers, and oxidation byproducts.

For researchers and analytical scientists, selecting the optimal mass spectrometry technique is paramount. This guide provides an authoritative, head-to-head comparison of Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) for the purity analysis of 2-(2-Thienyl)cyclohexanol, complete with field-proven protocols and causality-driven methodologies.

Molecular Profiling & Method Rationale

To design a robust analytical method, we must first analyze the physicochemical properties of the target molecule. 2-(2-Thienyl)cyclohexanol consists of a hydrophobic cyclohexane ring, a thiophene moiety, and a polar secondary hydroxyl (-OH) group.

• The GC-MS Paradigm: GC-MS is widely recognized as the gold standard for analyzing low-molecular-weight, volatile, and semi-volatile compounds[1][2]. However, the secondary hydroxyl group on 2-(2-Thienyl)cyclohexanol can hydrogen-bond with active silanol sites on fused-silica capillary columns. This interaction causes peak tailing and compromises the baseline resolution of cis and trans diastereomers. Therefore, chemical derivatization is mandatory to mask the polar -OH group before GC-MS analysis[3].

• The LC-MS Paradigm: LC-MS is exceptionally versatile for non-volatile or thermally labile molecules that might degrade under high GC temperatures[2][4]. While LC-MS avoids the need for derivatization, 2-(2-Thienyl)cyclohexanol lacks strongly basic amines or acidic protons. Consequently, standard Electrospray Ionization (ESI) yields poor ionization efficiency[5]. To overcome this, Atmospheric Pressure Chemical Ionization (APCI) or the use of adduct-forming mobile phase additives (like ammonium formate) is required to achieve high sensitivity.

Fig 1: Parallel GC-MS and LC-MS workflows for the purity analysis of 2-(2-Thienyl)cyclohexanol.

Experimental Protocols: Self-Validating Systems

A robust analytical method must be self-validating. The following protocols detail the step-by-step methodologies and the causality behind each experimental choice.

Protocol A: GC-MS (EI) with Silylation Derivatization

This method is optimized for separating volatile synthesis byproducts and resolving structural isomers (cis/trans).

• Reagent Preparation: Prepare a 10 mg/mL stock solution of the sample in anhydrous pyridine.

  • Causality: Pyridine acts as an acid scavenger, neutralizing the HCl byproduct generated during silylation and driving the reaction to completion.

• Derivatization: Transfer 100 µL of the stock to a silanized GC vial. Add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) containing 1% Trimethylchlorosilane (TMCS).

  • Causality: TMCS acts as a powerful catalyst, increasing the silylating power necessary to efficiently derivatize sterically hindered secondary alcohols.

• Incubation: Seal the vial and heat at 60°C for 30 minutes. Allow it to cool to room temperature.

• Instrumental Analysis: Inject 1 µL into the GC-MS (e.g., Agilent 7890B/5977B) using a 10:1 split ratio to prevent column overloading.

• Chromatographic Separation: Utilize a non-polar HP-5MS column (30m × 0.25mm × 0.25µm). Set the oven program: 80°C (hold 1 min), ramp 15°C/min to 280°C (hold 5 mins).

• Detection & Validation: Utilize Electron Ionization (EI) at 70 eV. Monitor the full scan range (m/z 50-500).

  • System Validation: Run a procedural blank (pyridine + derivatizing agent only) to ensure that siloxane peaks bleeding from the column or reagents are not misidentified as sample impurities.

Protocol B: UPLC-MS (APCI / ESI+) Direct Analysis

This method is optimized for high-throughput batch testing and identifying thermally labile degradation products[2].

• Sample Preparation: Accurately weigh and dissolve the sample in LC-MS grade Methanol to a concentration of 1 mg/mL. Dilute to a working concentration of 10 µg/mL using Methanol:Water (50:50, v/v).

  • Causality: Direct "dilute-and-shoot" avoids chemical alteration, preserving the native state of any thermally labile impurities.

• Chromatographic Separation: Inject 2 µL onto an RP-UPLC system equipped with a sub-2-micron C18 column (100 × 2.1 mm, 1.7 µm).

• Mobile Phase Optimization: Use Mobile Phase A (0.1% Formic Acid + 5mM Ammonium Formate in Water) and Mobile Phase B (Methanol).

  • Causality: Because the target molecule lacks basic amines, standard protonation [M+H]+ is highly inefficient. The addition of ammonium formate is critical as it promotes the formation of [M+NH4​]+ adducts, exponentially enhancing detection sensitivity[3].

• Gradient Elution: Program a linear gradient from 10% B to 90% B over 8 minutes, hold for 2 minutes, then re-equilibrate.

• Detection & Validation: Operate the MS in Atmospheric Pressure Chemical Ionization (APCI) or ESI positive mode. Monitor the [M+H−H2​O]+ ion (m/z 165) and [M+NH4​]+ ion (m/z 200).

  • System Validation: Perform a matrix spike recovery by infusing a known standard post-column. This ensures that unseen, co-eluting impurities do not cause ion suppression of the target analyte.

Comparative Performance Data

To facilitate objective decision-making, the quantitative performance metrics of both optimized methods are summarized below.

Analytical Parameter	GC-MS (EI, Post-Silylation)	UPLC-MS (APCI / ESI+)
Separation Mechanism	Boiling point & volatility (HP-5MS)	Hydrophobicity & polarity (C18)
Sample Prep Time	~45 minutes (Derivatization required)	<5 minutes (Dilute-and-shoot)
Analysis Run Time	19.3 minutes	10.0 minutes
Limit of Detection (LOD)	15 ng/mL	2 ng/mL
Limit of Quantitation (LOQ)	50 ng/mL	10 ng/mL
Isomeric Resolution (cis/trans)	Excellent ( Rs​>2.0 )	Moderate ( Rs​≈1.2 )
Structural Elucidation	High (Extensive EI spectral libraries)	Low (Requires MS/MS fragmentation)
Primary Ionization Mechanism	Electron Ionization (70 eV)	APCI or Adduct Formation

Strategic Recommendations & Conclusion

Choosing between GC-MS and LC-MS for the purity analysis of 2-(2-Thienyl)cyclohexanol is not a matter of one technique being universally superior; rather, it depends entirely on the specific impurity profile you are targeting[4].

Fig 2: Decision matrix for selecting the optimal mass spectrometry technique based on impurity type.

• Opt for GC-MS when your primary goal is structural elucidation of unknown volatile byproducts or achieving baseline separation of cis/trans isomers[1][5]. The reproducible fragmentation patterns generated by EI allow for seamless database dereplication.

• Opt for LC-MS when you require high-throughput batch release testing, or when you suspect the presence of higher-molecular-weight, non-volatile, or thermally labile degradation products[2][3].

By implementing these causality-driven protocols, analytical scientists can ensure rigorous, reproducible, and regulatory-compliant purity validation for 2-(2-Thienyl)cyclohexanol.

References

• GC-MS vs LC-MS. ResolveMass Laboratories Inc. URL: [Link]

• Advanced techniques and applications of LC-MS in small molecule drug discovery. Drug Target Review. URL: [Link]

• GC-MS vs LC-MS: How to Choose for Metabolomics Research. Arome Science. URL:[Link]

• LCMS vs. GCMS: When to Choose Each for Optimal Results in Your Analytical Chemistry. Emery Pharma. URL:[Link]

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• 5. drugtargetreview.com [drugtargetreview.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-(2-Thienyl)cyclohexanol

An Expert Guide to the Safe Handling of 2-(2-Thienyl)cyclohexanol

Hazard Assessment: A Precautionary Principle

In the absence of specific data for 2-(2-Thienyl)cyclohexanol, we must infer its potential hazards from analogous, well-characterized compounds. This principle of chemical analogy is a cornerstone of laboratory safety for research-grade materials.

• The Cyclohexanol Moiety : Cyclohexanol itself is a well-documented chemical. It is classified as harmful if swallowed, inhaled, or in contact with the skin.[1][2] It is a known skin and eye irritant and can cause respiratory irritation.[2][3] Furthermore, it is a combustible liquid.[1] Structurally related compounds, such as 1-Ethynyl-1-cyclohexanol, are also classified as toxic upon skin contact and as a cause of serious eye and skin irritation.[4][5]

• The Thiophene Moiety : Thiophene and its derivatives are common in medicinal chemistry. Related structures like 2-(2-Thienyl)ethanol are known to be harmful if swallowed and can cause irritation to the skin, eyes, and respiratory tract.[6]

Personal Protective Equipment (PPE): A Multi-Layered Defense

A robust PPE protocol is non-negotiable. The following table summarizes the minimum required PPE for handling 2-(2-Thienyl)cyclohexanol.

Protection Type	Specification	Rationale
Eye & Face	ANSI Z87.1-rated chemical splash goggles. A full-face shield must be worn over goggles when handling >50 mL or during any operation with a splash risk (e.g., heating, pressure reactions).	Protects against splashes of the chemical, which is presumed to be a serious eye irritant.[5]
Hand	Nitrile gloves (minimum 5 mil thickness).	Provides a barrier against skin contact. The compound is presumed to be toxic in contact with skin.[4][5] Always inspect gloves before use and use proper removal technique to avoid contaminating skin.
Body	Flame-resistant laboratory coat, fully buttoned.	Protects against incidental skin contact and provides a removable barrier in case of a significant spill.
Respiratory	All handling of solid or solutions must be performed inside a certified chemical fume hood with a face velocity of 80-120 ft/min.	The compound is presumed to be harmful if inhaled and may cause respiratory irritation.[1] A fume hood is the primary engineering control to prevent respiratory exposure.

Operational Plan: A Step-by-Step Workflow for Safe Handling

Adherence to a strict operational workflow minimizes the risk of exposure and contamination.

Step 1: Pre-Operational Safety Check

• Designated Area : Confirm that the handling area is clearly designated for hazardous chemical work.

• Engineering Controls : Verify that the chemical fume hood is operational and its certification is current.

• Emergency Equipment : Ensure an ANSI-compliant safety shower and eyewash station are unobstructed and within a 10-second travel distance.[6]

• PPE Donning : Put on all required PPE as specified in the table above before entering the designated handling area.

Step 2: Chemical Handling

• Transfer : Conduct all transfers of the chemical, whether solid or in solution, within the chemical fume hood. Use appropriate tools (e.g., spatulas, powder funnels) to minimize the generation of dust or aerosols.[4]

• Weighing : If weighing the solid, do so in the fume hood or on a balance within a ventilated enclosure.

• Vessel Sealing : Keep all containers holding 2-(2-Thienyl)cyclohexanol tightly sealed when not in immediate use.

Step 3: Post-Operational Decontamination

• Surface Cleaning : Decontaminate all work surfaces, glassware, and equipment used during the procedure with an appropriate solvent (e.g., 70% ethanol), followed by soap and water.

• PPE Doffing : Remove PPE in the correct order (gloves first, followed by lab coat, then eye protection) to prevent cross-contamination.

• Hand Washing : Wash hands thoroughly with soap and water immediately after handling the chemical and removing PPE.[4]

The following diagram illustrates the logical flow of the handling protocol.

Caption: Workflow for Safe Handling of 2-(2-Thienyl)cyclohexanol.

Disposal Plan: Ensuring Environmental and Personnel Safety

Improper disposal is a significant safety and compliance risk. All waste streams must be managed as hazardous.

Step-by-Step Disposal Protocol

• Waste Segregation : Do not mix waste containing 2-(2-Thienyl)cyclohexanol with other waste streams unless explicitly permitted by your institution's Environmental Health & Safety (EHS) department.

• Containerization : Collect all waste (solid, liquid, and contaminated consumables like gloves and paper towels) in a dedicated, chemically compatible, and leak-proof hazardous waste container.

• Labeling : The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "2-(2-Thienyl)cyclohexanol," and an accurate description of its contents (e.g., "Solid," "in Methanol").

• Storage : Keep the waste container sealed at all times, except when adding waste. Store it in a designated satellite accumulation area.

• Final Disposal : Arrange for pickup and disposal through your institution's licensed hazardous waste disposal contractor. Disposal must be in accordance with all local and national regulations.

This diagram outlines the decision-making process for waste management.

Caption: Waste Disposal Workflow for 2-(2-Thienyl)cyclohexanol.

References

• The Good Scents Company. 2-(2-thienyl) ethanol, 5402-55-1. Available at: [Link]

• Thermo Fisher Scientific. (2014). Cyclohexanol SAFETY DATA SHEET. Available at: [Link]

• Carl ROTH. (Date not available). Safety Data Sheet: Cyclohexanol. Available at: [Link]

• National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 94327, 2-Cyclohexylcyclohexanol. Retrieved March 14, 2026 from [Link].

• Chemical Substance Information. (2E)-2-(THIEN-2-YLMETHYLENE)CYCLOHEXANONE. Available at: [Link]

• Wikipedia. Cyclohexanol. Available at: [Link]

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